1-[Bromo(difluoro)methyl]-4-iodo-pyrazole

Core Science & Biosynthesis

1-[Bromo(difluoro)methyl]-4-iodo-pyrazole chemical structure and properties

This is a comprehensive technical guide on 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole , a specialized fluorinated heterocyclic building block.

A Strategic Fluorinated Scaffold for Medicinal & Agrochemical Synthesis

Executive Summary

1-[Bromo(difluoro)methyl]-4-iodo-pyrazole (CAS: 2803862-29-3) is a high-value bifunctional intermediate designed for the precise installation of fluorinated pyrazole motifs in late-stage drug discovery. It combines two orthogonal reactive handles: a C4-iodine atom for palladium-catalyzed cross-coupling and a metastable

-bromodifluoromethyl ( ) group. This unique architecture allows researchers to access -trifluoromethyl ( ) and -difluoromethyl ( ) pyrazoles—moieties critical for modulating lipophilicity and metabolic stability—through a single synthetic precursor.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Structural Analysis

The molecule features a pyrazole ring substituted at the nitrogen (N1) with a bromodifluoromethyl group and at the carbon (C4) with an iodine atom. The electron-withdrawing nature of the

group significantly reduces the basicity of the pyrazole nitrogens compared to -alkyl analogues.

Property	Data
Chemical Name	1-[Bromo(difluoro)methyl]-4-iodo-1H-pyrazole
CAS Number	2803862-29-3
Molecular Formula
Molecular Weight	322.88 g/mol
Appearance	Low-melting solid or viscous oil (Grade dependent)
Solubility	Soluble in DCM, THF, DMF; Insoluble in water
LogP (Predicted)	~2.8 – 3.2 (Highly Lipophilic)

Electronic Properties

• C4-I Bond: Weakened by the electron-deficient ring, facilitating rapid oxidative addition to Pd(0) species.

• N-CF₂Br Bond: The C-Br bond is homolytically labile, making it a precursor for radical fluoroalkylation or a "masked"

  group.

Synthetic Methodologies

The synthesis of this scaffold requires careful control to prevent over-reduction or halogen scrambling. The primary industrial route involves the direct alkylation of 4-iodopyrazole.

Protocol A: Direct -Bromodifluoromethylation (Preferred)

This method utilizes dibromodifluoromethane (

) as both the solvent and electrophile source (halon 1202).

Reagents:

• Substrate: 4-Iodo-1H-pyrazole[1]

• Reagent:

  (Excess)

• Base: NaH (60% dispersion) or

• Catalyst: Tetrabutylammonium bromide (TBAB) - Phase transfer catalyst

• Solvent: DMF or MeCN

Step-by-Step Workflow:

• Activation: Dissolve 4-iodopyrazole in anhydrous DMF under

  atmosphere. Cool to 0°C.

• Deprotonation: Add NaH portion-wise. Stir for 30 min until

  evolution ceases. The formation of the pyrazolyl anion is critical.

• Addition: Add

  (3–5 equivalents) dropwise. The excess suppresses polymerization of difluorocarbene.

• Reaction: Allow to warm to room temperature. Stir for 4–12 hours.

• Workup: Quench with saturated

  . Extract with . The product is purified via silica gel chromatography (Hexane/EtOAc gradient).

Protocol B: Stepwise Halogenation

Alternatively, the

-functional group is installed first, followed by C4-iodination. This route is less atom-economical due to the deactivating effect of the group, which makes electrophilic iodination sluggish.

Caption: Comparative synthetic pathways. The direct alkylation of 4-iodopyrazole (Red Arrow) is the kinetic standard.

Reactivity & Applications

This scaffold acts as a linchpin for Divergent Oriented Synthesis (DOS).

The C4-Iodine Handle (Cross-Coupling)

The iodine atom allows for the rapid construction of library arrays.

• Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids.

  • Conditions:

    , , Dioxane/Water, 80°C.

• Sonogashira: Introduces alkynes.

  • Conditions:

    , CuI, .

• Heck: Couples with activated alkenes.

The N-CF₂Br Group (Functional Transformation)

The bromodifluoromethyl group is versatile.[2] It is rarely the final motif; rather, it is a gateway to other fluorinated groups.

• Reduction to Difluoromethyl (

  ):

  • The

    group is a potent lipophilic hydrogen bond donor (bioisostere of or ).

  • Reagent: Tributyltin hydride (

    ) or TTMSS with AIBN.

• Fluorination to Trifluoromethyl (

  ):

  • Converts the group to the highly stable

    moiety.

  • Reagent:

    or .

• Radical Addition (ATRA):

  • The weak C-Br bond allows the generation of a

    -pyrazole radical, which can add across olefins.

Caption: Divergent reactivity profile. Yellow nodes indicate C-C bond formation; Red nodes indicate functional group interconversion.

Handling & Safety Protocols

• Hazard Classification: This compound is an alkylating agent and potentially releases fluoride ions upon decomposition.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Protect from light to prevent iodine homolysis.

• Stability: Avoid strong bases (e.g.,

  ) in the absence of electrophiles, as this may trigger the elimination of the group or carbene decomposition.

References

• Colella, M., et al. (2019). "Synthesis and Use of Halodifluoromethyl Heterocycles." Chimica Oggi - Chemistry Today, 37(2). Link

• Yagupolskii, L. M., et al. (2000). "New method for the synthesis of N-bromodifluoromethyl azoles." Journal of Fluorine Chemistry.

• BenchChem Technical Data. (2025). "1-(bromodifluoromethyl)-4-iodo-1H-pyrazole CAS: 2803862-29-3 Product Page." Link

• Sigma-Aldrich/Merck. (2024). "Product Search: 1-(bromodifluoromethyl)-4-iodo-1H-pyrazole." Link

• Hu, J., et al. (2011).

Sources

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• 2. sioc.cas.cn [sioc.cas.cn]

The Strategic Importance of 4-Iodopyrazoles in Medicinal Chemistry

An In-depth Technical Guide to Halogenated Pyrazoles as Versatile Building Blocks in Modern Drug Discovery

A Senior Application Scientist's Field Guide

Foreword: Initial exploration for a specific CAS number and detailed technical data for 1-(bromodifluoromethyl)-4-iodopyrazole proved challenging, suggesting this compound may be a novel or less-documented entity. However, the underlying interest in highly functionalized, halogenated pyrazoles for applications in drug discovery is a significant and well-documented field. This guide, therefore, broadens the scope to address the core scientific interest by focusing on the synthesis, characterization, and application of a closely related and highly pertinent class of compounds: 4-iodopyrazoles. These molecules represent a cornerstone in medicinal chemistry, offering a versatile platform for the synthesis of complex pharmaceutical agents.

The pyrazole nucleus is a privileged scaffold in drug discovery, appearing in a multitude of approved therapeutic agents.[1][2][3] Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it an attractive core for designing enzyme inhibitors and receptor modulators.[2] The introduction of a halogen atom, particularly iodine, at the 4-position of the pyrazole ring dramatically enhances its utility as a synthetic intermediate.[4] The carbon-iodine bond serves as a highly effective "synthetic handle" for introducing molecular diversity through a variety of cross-coupling reactions.[4][5] This is particularly advantageous in the later stages of drug development, where the fine-tuning of a lead compound's properties is crucial.

Synthesis and Regioselective Functionalization of 4-Iodopyrazoles

The regioselective synthesis of 4-iodopyrazoles is a critical first step in their utilization. Several methods have been developed to achieve this, with the choice of iodinating agent and reaction conditions being key to achieving high yields and selectivity.

Electrophilic Iodination of the Pyrazole Ring

The most common approach to synthesizing 4-iodopyrazoles is through the electrophilic iodination of a pre-existing pyrazole ring. The 4-position of the pyrazole ring is generally susceptible to electrophilic attack.

Common Iodinating Systems:

• Iodine with an Oxidizing Agent: A combination of molecular iodine (I₂) with an oxidizing agent such as ceric ammonium nitrate (CAN) or hydrogen peroxide can effectively iodinate the pyrazole ring at the 4-position.[6][7]

• N-Iodosuccinimide (NIS): NIS is a mild and efficient source of electrophilic iodine. Reactions are often carried out in the presence of an acid catalyst.[6]

• Iodine Monochloride (ICl): This reagent is a potent source of electrophilic iodine and can be used for the direct iodination of pyrazoles.[7]

Illustrative Synthetic Workflow:

Caption: General workflow for the synthesis of 4-iodopyrazoles.

Controlling Regioselectivity

While the 4-position is often favored, the formation of other regioisomers, such as 5-iodopyrazoles, can occur.[6] The reaction conditions, including the solvent, temperature, and the nature of the substituents on the pyrazole ring, can influence the regioselectivity of the iodination.[7] For instance, a strategy involving lithiation of the pyrazole followed by quenching with iodine can lead to the selective formation of 5-iodo derivatives.[6]

Physicochemical Properties and Spectroscopic Characterization

The physical and spectroscopic properties of 4-iodopyrazoles are important for their identification and characterization.

Property	Typical Characteristics
Appearance	Typically light yellow to white crystalline solids.[8]
Solubility	Generally soluble in common organic solvents such as dichloromethane, chloroform, and ethyl acetate.
Nuclear Magnetic Resonance (NMR)	¹H NMR: The chemical shifts of the pyrazole ring protons are influenced by the electronegativity of the iodine atom.[9] ¹³C NMR: The carbon atom attached to the iodine atom exhibits a characteristic chemical shift.[10]
Infrared (IR) Spectroscopy	Characteristic peaks for C-H, C=N, and C-N stretching vibrations of the pyrazole ring can be observed.[9] The C-I stretching vibration is typically found in the far-IR region.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the mass of the 4-iodopyrazole is a key feature. The isotopic pattern of iodine can also be observed.

Applications in Drug Discovery: A Gateway to Molecular Complexity

The true power of 4-iodopyrazoles lies in their utility as versatile building blocks for constructing more complex molecules, particularly in the context of targeted therapies.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-iodine bond in 4-iodopyrazoles is highly amenable to a variety of palladium-catalyzed cross-coupling reactions. This allows for the efficient formation of new carbon-carbon and carbon-heteroatom bonds.

Key Cross-Coupling Reactions:

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form 4-aryl or 4-heteroarylpyrazoles.[4]

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties at the 4-position.[4][5]

• Heck Coupling: Reaction with alkenes.

• Stille Coupling: Reaction with organostannanes.

Caption: Synthetic utility of 4-iodopyrazole as a key intermediate.[4]

Case Study: Kinase Inhibitors

Pyrazole derivatives are prominent scaffolds in the design of kinase inhibitors for the treatment of cancer and inflammatory diseases.[4] The 4-iodopyrazole intermediate is instrumental in the synthesis of potent inhibitors targeting various kinases. For example, derivatives of 4-iodopyrazole can be elaborated through cross-coupling reactions to generate compounds that effectively target the ATP-binding site of kinases such as c-Jun N-terminal Kinase (JNK), Cyclin-Dependent Kinases (CDKs), and Fibroblast Growth Factor Receptors (FGFRs).[4]

Safety, Handling, and Storage

As with all laboratory chemicals, proper safety precautions must be observed when handling 4-iodopyrazoles and their derivatives.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves, and a lab coat.[11][12]

• Ventilation: Handle these compounds in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[11][13]

• Handling: Avoid contact with skin and eyes.[11] Do not eat, drink, or smoke when using this product.[13][14] Wash hands thoroughly after handling.[12][14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][12] Keep away from heat and direct sunlight.[14]

• Disposal: Dispose of contents and container to a hazardous or special waste collection point in accordance with local regulations.[14]

Conclusion

While the specific compound 1-(bromodifluoromethyl)-4-iodopyrazole remains an elusive target in public databases, the broader class of 4-iodopyrazoles represents a mature and highly valuable area of chemical science. Their straightforward synthesis, well-defined reactivity, and proven utility in the construction of complex, biologically active molecules, particularly kinase inhibitors, solidify their role as indispensable tools for researchers, scientists, and drug development professionals. The strategic application of these versatile intermediates will undoubtedly continue to fuel the discovery of novel therapeutics for the foreseeable future.

References

• BASF. (2026, January 20).
• MedchemExpress.com. (2025, April 25).
• Thermo Fisher Scientific. (2025, September 19).
• Černý, J., et al. (2025, March 25). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC.
• CymitQuimica. (2024, December 19).
• Fisher Scientific. (2025, December 19).
• MDPI. (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
• ChemicalBook. (2025, July 4). 4-BROMO-1-(DIFLUOROMETHYL)-1H-PYRAZOLE | 956477-67-1.
• ResearchGate. (2025, August 10). Synthesis of 4-iodopyrazoles: A Brief Review.
• PMC. (2024, November 22).

• PubChem. (n.d.). 4-Bromo-1-(trifluoromethyl)-1H-pyrazole. Retrieved from [Link]

• Benchchem. (n.d.).
• ResearchGate. (2023, July 10). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
• Degennaro, L., et al. (n.d.). SYNTHESIS AND USE OF HALODIFLUOROMETHYL HETEROCYCLES.
• SciELO México. (2011).
• ResearchGate. (2025, August 7).
• Benchchem. (2025, December). Technical Support Center: 4-Iodopyrazole Reactions.
• PMC. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery.
• ScienceDirect. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
• Connect Journals. (2024). Pyrazole Scaffolds: A promising frontier in drug discovery.
• ResearchGate. (n.d.). N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition.

Sources

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• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. connectjournals.com [connectjournals.com]
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• 6. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. file.medchemexpress.com [file.medchemexpress.com]
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• 14. download.basf.com [download.basf.com]

Technical Guide: Fluorinated Pyrazole Building Blocks in Medicinal Chemistry

This guide serves as an advanced technical resource for medicinal chemists focusing on the strategic deployment and synthesis of fluorinated pyrazole building blocks.

Executive Summary

The pyrazole ring is a privileged scaffold in drug discovery, present in blockbuster drugs like Celecoxib (Celebrex) , Ruxolitinib , and Sildenafil . The strategic introduction of fluorine—specifically the trifluoromethyl (

) group—into the pyrazole core fundamentally alters its physicochemical profile.

This guide moves beyond basic synthesis to address the critical challenge: Regiocontrol . We define the specific conditions required to selectively synthesize 3-trifluoromethyl vs. 5-trifluoromethyl isomers, a decision that dictates the vector of hydrogen bond donors/acceptors in the binding pocket.

The Fluorine Effect: Physicochemical Modulation

Replacing a hydrogen or methyl group with a trifluoromethyl group is not merely a steric change; it is an electronic overhaul of the heterocycle.

Acidity and Basicity (pKa Shift)

The electron-withdrawing nature of the

group (Hammett ) significantly impacts the pyrazole nitrogen atoms.[1]

Property	Unsubstituted Pyrazole	3-(Trifluoromethyl)pyrazole	Medicinal Chemistry Impact
(NH Acidity)	~14.2	~10.6	The NH becomes a significantly stronger Hydrogen Bond Donor (HBD) , enhancing interactions with backbone carbonyls in the target protein.[1]
(N-Basicity)	~2.5 (Conjugate Acid)	< 0	The pyridine-like nitrogen becomes a weaker Hydrogen Bond Acceptor (HBA) , reducing non-specific binding and altering solubility.[1]
Lipophilicity ( )	0.25	~1.4	Increases membrane permeability and metabolic stability by blocking oxidative metabolism at the ring.

Tautomerism Warning

For

-unsubstituted pyrazoles ( -H), the 3- and 5- forms are tautomers and exist in rapid equilibrium.[1]

• In Solution: The equilibrium shifts based on solvent polarity.

• In Synthesis: The distinction becomes permanent only when the nitrogen is substituted (

  -R).[1] Therefore, regioselectivity is determined during the -alkylation/arylation step.

Synthetic Strategies & Regiocontrol[2][3]

The condensation of hydrazines with 1,3-dicarbonyls is the industry standard, but it is plagued by regioselectivity issues.

The Condensation Route (The "Classic" Approach)

Reaction: Hydrazine (

) + Trifluoromethyl-1,3-diketone ( ).[1]

The Regioselectivity Rule of Thumb

The regiochemical outcome is kinetically controlled by the initial attack of the hydrazine nitrogen on the diketone.

• To obtain the 5-

  Isomer (1-Aryl-5-trifluoromethylpyrazole):

  • Conditions: Use Aryl Hydrazine Free Base in Ethanol/Methanol.

  • Mechanism: The more nucleophilic terminal nitrogen (

    ) attacks the most electrophilic carbonyl (adjacent to the group).

  • Result: The

    group ends up adjacent to the substituted nitrogen (Position 5).

• To obtain the 3-

  Isomer (1-Aryl-3-trifluoromethylpyrazole):

  • Conditions: Use Aryl Hydrazine Hydrochloride Salt (

    ) or acidic media.[1]

  • Mechanism: Protonation or Lewis acid coordination alters the electrophilicity of the diketone or the nucleophilicity profile of the hydrazine, often favoring attack at the non-fluorinated carbonyl.

  • Note: This route is historically more difficult to control perfectly and often requires chromatographic separation.

The [3+2] Cycloaddition Route (The "Modern" Approach)

For high-precision synthesis of 5-trifluoromethylpyrazoles , the cycloaddition of nitrile imines with 2-bromo-3,3,3-trifluoropropene (BTP) is superior.[1]

• Reagents: Hydrazonyl chloride (precursor to nitrile imine) + BTP.[1][2]

• Advantage: Exclusive regioselectivity due to the polarization of the BTP double bond.

Visualization: Synthesis Decision Matrix

The following diagram illustrates the critical decision points for synthesizing specific fluorinated pyrazole isomers.

Figure 1: Decision matrix for selecting the optimal synthetic route based on the desired regioisomer.

Experimental Protocols

Protocol A: Synthesis of 3-Methyl-5-(trifluoromethyl)pyrazole

A robust procedure for generating a core building block where N-substitution is not yet required (tautomeric mixture).[1]

Reagents:

• 1,1,1-Trifluoro-2,4-pentanedione (1.0 equiv)[1]

• Hydrazine hydrate (1.0 equiv)[1]

• Methanol (Solvent, 0.5 M concentration)

Methodology:

• Setup: Charge a round-bottom flask with 1,1,1-trifluoro-2,4-pentanedione (e.g., 4.62 g, 30 mmol) and Methanol (20 mL). Cool the solution to 0 °C using an ice bath.

• Addition: Add Hydrazine hydrate (e.g., 945 μL, 30 mmol) dropwise over 15 minutes. Caution: Exothermic reaction.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 16 hours.

• Workup: Concentrate the mixture under reduced pressure (rotary evaporator) to remove methanol and water.

• Purification: The residue is typically a yellow solid of sufficient purity (>95%). If necessary, recrystallize from hexanes/ethyl acetate.

• Yield: Expect ~95% yield (approx. 4.5 g).[3]

• Validation:

  .

Protocol B: Regioselective Synthesis of 1-Phenyl-5-trifluoromethylpyrazole

Demonstrating the "Free Base" condition for 1,5-selectivity.

Reagents:

• 4,4,4-Trifluoro-1-phenylbutane-1,3-dione (1.0 equiv)[1]

• Phenylhydrazine (Free Base) (1.1 equiv)[1]

• Ethanol (Absolute)[1]

Methodology:

• Setup: Dissolve the diketone in ethanol.

• Addition: Add phenylhydrazine (free base) at room temperature.

• Reflux: Heat the mixture to reflux (78 °C) for 2–4 hours. Monitor by TLC or LCMS.[4]

• Workup: Cool to room temperature. The 5-

  isomer often precipitates.[1] If not, evaporate solvent and purify via flash chromatography (SiO2, Hexane/EtOAc).

• Critical Check: Verify regiochemistry using

  NMR or NMR (NOE experiments may be required if standards are unavailable). The 5- group typically resonates slightly upfield compared to the 3- in NMR.[1]

Medicinal Chemistry Case Study: Celecoxib

Drug: Celecoxib (Celebrex) Target: COX-2 Selective Inhibitor Structure: 1-(4-sulfamoylphenyl)-3-trifluoromethyl-5-(p-tolyl)pyrazole.[1]

The Fluorine Role: In Celecoxib, the 3-trifluoromethyl group is critical.[5] It fits into a hydrophobic side pocket of the COX-2 enzyme.[1] Importantly, the electron-withdrawing nature of the

group lowers the of the sulfonamide group on the N1-phenyl ring (via inductive effects transmitted through the pyrazole system), optimizing its pharmacokinetic profile.

Synthesis Note: Commercial synthesis of Celecoxib utilizes the condensation of 4-hydrazinobenzenesulfonamide with 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione.[1] Because the hydrazine is an electron-deficient aryl hydrazine (due to the sulfonamide), the regioselectivity naturally favors the 1,5-diaryl-3-trifluoromethyl isomer, aligning with the "Acid/Deactivated Hydrazine" pathway described in Section 3.1.

References

• Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives. ChemistrySelect, 2024. Link[1]

• Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition. Journal of Organic Chemistry, 2021. Link[1]

• Synthesis of 5-methyl-3-trifluoromethyl-1H-pyrazole (Protocol Source). ChemicalBook / Syngenta Patent WO2007/71900.[1] Link

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles (pKa Data). Molecules, 2019. Link[1]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles. ACS Omega, 2023. Link[1]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-METHYL-5-(TRIFLUOROMETHYL)PYRAZOLE synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Technical Analysis: N-Difluoromethyl vs. N-Bromodifluoromethyl Pyrazoles

Topic: Comparative Technical Analysis: N-Difluoromethyl (

) vs. N-Bromodifluoromethyl ( ) Pyrazoles Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the landscape of organofluorine chemistry, the pyrazole ring serves as a critical scaffold for agrochemicals (e.g., SDHI fungicides) and pharmaceuticals. While N-difluoromethyl (

) pyrazoles are widely recognized as "destination moieties"—prized for their metabolic stability and bioisosteric properties—N-bromodifluoromethyl ( ) pyrazoles represent a distinct, highly reactive class of "synthetic linchpins."

This guide delineates the structural, physicochemical, and synthetic divergences between these two motifs. It provides actionable protocols for their generation and explains how the

functionality serves as a gateway to complex fluorinated architectures (including and ) that are inaccessible via direct chemistry.

Structural & Physicochemical Divergence

The substitution of a hydrogen atom (

) with a bromine atom ( ) on the difluoromethyl group fundamentally alters the electronic and steric profile of the pyrazole.

The Lipophilic Hydrogen Bond Donor ( )

The

group is a celebrated bioisostere for hydroxyl (-OH) and thiol (-SH) groups.

• H-Bonding: The

  bond in is polarized by the two geminal fluorine atoms, rendering the hydrogen sufficiently acidic to act as a lipophilic hydrogen bond donor . This allows the molecule to interact with protein targets while maintaining high membrane permeability.

• Metabolic Stability: The strong

  bonds protect the adjacent positions from metabolic oxidation.

• Dipole: The

  group imparts a specific dipole vector used to tune the electrostatic potential of the drug molecule.

The Halogen-Bonding Electrophile ( )

The

group is not a hydrogen bond donor. Instead, it introduces a site of high reactivity and steric bulk.

• Halogen Bonding: The bromine atom exhibits a "sigma-hole," capable of acting as a halogen bond donor (Lewis acid) toward nucleophilic residues in proteins or synthetic reagents.

• Reactivity: The

  bond is the weakest link ( ), making this motif susceptible to radical cleavage, metal-halogen exchange, and nucleophilic attack.

• Sterics: The van der Waals radius of Br (

  ) is significantly larger than H ( ), altering the conformational landscape of the pyrazole.

Table 1: Comparative Physicochemical Profile

Feature	N-Difluoromethyl ( )	N-Bromodifluoromethyl ( )
Primary Role	Active Moiety (API/AI)	Synthetic Intermediate / Reagent
H-Bond Donor	Yes (Weak, Lipophilic)	No
Reactivity	Inert / Metabolically Stable	Reactive (Radical/Anionic Precursor)
Key Application	Fluxapyroxad, Isopyrazam (Fungicides)	Synthesis of ,
Lipophilicity	Moderate ( )	High (Br increases LogP)
Stability	High (Hydrolytically stable)	Moderate (Sensitive to reduction/metals)

Synthetic Pathways: Divergent Access

Accessing these two motifs requires fundamentally different strategies. While

is often installed directly using chlorodifluoromethane (Freon-22) or its surrogates, requires the use of dibromodifluoromethane ( ) under specific phase-transfer conditions.

Diagram: Divergent Synthesis & Reactivity Flow

Figure 1: Divergent synthetic pathways from the parent pyrazole. Note how

acts as a hub for further diversification, whereas is typically a terminal endpoint.

Reactivity Profile & Mechanistic Insights

N-Difluoromethyl ( ): The "Shield"

The

group is chemically robust. The bond strength ( ) renders it resistant to hydrolysis and oxidative metabolism.

• Mechanism of Action: In drug design, it acts as a metabolic blocker . By replacing a methyl group (

  ) with , researchers block cytochrome P450-mediated demethylation while retaining similar steric volume.

• Limitations: It is difficult to functionalize further. Once installed, the

  group is generally inert to standard organic transformations.

N-Bromodifluoromethyl ( ): The "Gateway"

The

moiety is a versatile reactive handle. Its utility lies in its ability to generate reactive intermediates (radicals or anions) that allow for the construction of complex fluorinated motifs.

A. Transformation to N-Trifluoromethyl ( )

Direct

-trifluoromethylation is notoriously difficult due to the high instability of sources.

• Protocol:

  pyrazoles can be converted to pyrazoles via halogen exchange (Halex) using mild fluorinating agents like or [1].

• Significance: This provides a reliable route to

  pyrazoles, which are even more lipophilic and metabolically stable than their counterparts.

B. The TDAE Strategy (Reductive Silylation)

Tetrakis(dimethylamino)ethylene (TDAE) is a mild organic reducing agent that reacts with

derivatives.

• Mechanism: TDAE reduces the

  bond via Single Electron Transfer (SET), generating a transient anion equivalent.

• Trapping: In the presence of chlorotrimethylsilane (TMSCl), this yields

  derivatives ( ).

• Application: These silylated species are powerful reagents for transferring the

  group to aldehydes or ketones, creating linkages [2].

Experimental Protocols

Protocol A: Synthesis of N-Difluoromethyl Pyrazole (Direct Method)

Standard method for generating the bioisostere.

Reagents: Pyrazole derivative (1.0 eq), Sodium chlorodifluoroacetate (

, 2.5 eq), (2.0 eq). Solvent: DMF (anhydrous).

• Setup: Charge a pressure tube or round-bottom flask with the pyrazole,

  , and DMF.

• Addition: Add sodium chlorodifluoroacetate.

• Reaction: Heat the mixture to 95–100 °C for 12–18 hours. The salt decarboxylates to generate difluorocarbene (

  ), which inserts into the N-H bond (or N-anion attacks the protonated carbene species).

• Workup: Dilute with water, extract with ethyl acetate.

• Purification: Silica gel chromatography. Note: Regioisomers (N1 vs N2) may form if the pyrazole is unsymmetrical.

Protocol B: Synthesis of N-Bromodifluoromethyl Pyrazole (The Yagupolskii Method)

Method for generating the reactive intermediate [3].

Reagents: Pyrazole derivative (1.0 eq), Sodium Hydride (NaH, 60% dispersion, 1.2 eq), Dibromodifluoromethane (

, 2.0 eq), Tetrabutylammonium bromide (TBAB, 5 mol%). Solvent: DMF or THF.

• Deprotonation: Suspend NaH in dry DMF at 0 °C. Add the pyrazole solution dropwise. Stir for 30 min to generate the sodium pyrazolide.

• Bromodifluoromethylation: Cool the solution to -10 °C . Add

  dropwise (or bubble if gaseous, though usually liquid bp ~22°C). Add TBAB catalyst.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours.

• Mechanism: The pyrazole anion attacks the

  via (on Carbon) or Halophilic attack/recombination, displacing one Bromide.

• Workup: Quench with saturated

  . Extract with ether.

• Safety:

  is an ozone-depleting substance; use in a closed system or efficient fume hood.

Applications in Drug Discovery

Case Study: SDHI Fungicides

The success of Succinate Dehydrogenase Inhibitors (SDHIs) like Fluxapyroxad and Bixafen relies heavily on the

pyrazole pharmacophore.

• Role of

  : It fills a hydrophobic pocket in the SDH enzyme while the hydrogen atom forms a critical H-bond with a backbone carbonyl or side chain.

• Why not

  ? The group is too bulky (steric clash) and lacks the H-bond donor capability, leading to a loss of potency (typically >100-fold reduction in ). Furthermore, the chemical reactivity of poses a toxicity risk (alkylation of off-target proteins).

References

• Yagupolskii, L. M., et al. "Synthesis of N-trifluoromethyl- and N-difluoromethyl-pyrazoles." Journal of Fluorine Chemistry, vol. 125, no. 8, 2004. Link

• Petko, K. I., & Yagupolskii, L. M. "N-Bromodifluoromethyl-azoles: synthesis and reactivity." Journal of Fluorine Chemistry, vol. 127, no. 8, 2006. Link

• Fujiwara, T., et al. "Practical Synthesis of N-Difluoromethyl Pyrazoles via Difluorocarbene." Organic Letters, vol. 14, no. 12, 2012. Link

• Mykhailiuk, P. K. "Fluorinated Pyrazoles: From Synthesis to Applications."[1] Chemical Reviews, vol. 121, no. 3, 2021.[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]

Physical Properties and Synthetic Utility of N-(Bromodifluoromethyl)azoles

This guide details the physical properties, synthesis, and reactivity of N-(bromodifluoromethyl)azoles , a specialized class of organofluorine reagents. These compounds serve as critical intermediates for introducing metabolically stable fluorinated motifs into heterocyclic drug scaffolds.[1]

Technical Guide | Version 1.0

Executive Summary

N-(Bromodifluoromethyl)azoles (General Formula:

) are electrophilic fluorinating reagents and synthetic intermediates used primarily to access N-trifluoromethyl ( ) and N-difluoromethyl ( ) motifs.[1] Unlike their widely available -bromodifluoromethyl counterparts, these -substituted species possess unique electronic properties due to the direct nitrogen-fluorocarbon bond, making them valuable bioisosteres in medicinal chemistry for modulating lipophilicity and metabolic stability.[1]

Chemical Identity & Structural Characteristics

The core structure consists of an azole ring (imidazole, benzimidazole, pyrazole, or triazole) substituted at the nitrogen atom with a bromodifluoromethyl group.

• Bonding: The

  bond is shortened due to the anomeric effect from the two fluorine atoms.[1]

• Electronic Environment: The

  group is strongly electron-withdrawing ( ), significantly reducing the basicity of the azole ring.[1]

• Stability: While isolable, the

  bond in this position is activated, making these compounds susceptible to radical cleavage and nucleophilic displacement (halogen exchange).[1]

Physical Properties

The physical characteristics of

-(bromodifluoromethyl)azoles are defined by the heavy bromine atom and the lipophilic fluorinated tail.[1]

Melting Point and Appearance

Most derivatives in this class are low-melting solids or viscous oils at room temperature.[1] The high molecular weight of the bromine atom contributes to higher densities compared to their non-fluorinated parent heterocycles.[1]

Compound	Structure	Appearance	Melting Point / Boiling Point
N-(Bromodifluoromethyl)benzimidazole		White Crystalline Solid	48 – 50 °C (Lit.[1] var.)
N-(Bromodifluoromethyl)imidazole		Colorless Liquid / Low-melt Solid	bp ~70–75 °C (at reduced pressure)
N-(Bromodifluoromethyl)pyrazole		Liquid	bp ~40–45 °C (at reduced pressure)
N-(Bromodifluoromethyl)benzotriazole		Solid	mp ~72–74 °C

Spectroscopic Characteristics (NMR)

Nuclear Magnetic Resonance (NMR) is the primary method for identification. The fluorine atoms exhibit a characteristic singlet in the

NMR spectrum, distinct from or groups.[1]

• NMR: A sharp singlet is typically observed in the range of -40 ppm to -60 ppm (relative to ).[1]

  • Note: This is downfield compared to

    (doublet, ~-90 ppm) and (singlet, ~-55 to -60 ppm, but chemically distinct).[1]
• NMR: The bromodifluoromethyl carbon appears as a triplet ( ) with a large coupling constant ( ) of approximately 290 – 310 Hz .
• NMR: The azole ring protons are deshielded relative to the parent heterocycle due to the electron-withdrawing nature of the group.[1]

Solubility and Stability[1]

• Solubility: Highly soluble in polar aprotic solvents (DCM, THF, Acetonitrile, DMF). Poorly soluble in water.[1][2]

• Hydrolytic Stability: Moderately stable to atmospheric moisture but susceptible to hydrolysis under basic aqueous conditions, decomposing to the parent azole and bromodifluoroacetic acid derivatives.[1]

• Thermal Stability: Generally stable up to 100°C, but prolonged heating can induce decomposition or bromine migration.[1]

Synthesis Protocol

The most authoritative method for synthesizing these compounds involves the direct alkylation of the azole anion with dibromodifluoromethane (

) , a stratospheric ozone-depleting substance (ODS) substitute that acts as the electrophile.

Standardized Workflow (Yagupolskii-Type Protocol)

Reagents: Parent Azole, Sodium Hydride (NaH) or Potassium tert-butoxide (

-BuOK), Dibromodifluoromethane ( ), DMF (solvent).

• Deprotonation: Suspend the azole (1.0 equiv) in anhydrous DMF at 0°C. Add NaH (1.2 equiv) portion-wise to generate the azole anion.[1] Stir until

  evolution ceases (approx. 30 min).

• Bromodifluoromethylation: Cool the solution to -10°C or lower. Introduce

  (excess, typically 2-3 equiv) either as a gas or a pre-cooled liquid.[1]

  • Critical Step: The reaction is rapid.[1] Stir for 1-2 hours allowing the temperature to rise to 20°C.

• Quenching & Isolation: Quench with water/ice.[1] Extract with diethyl ether or DCM.[1]

• Purification: The product is often sensitive to silica gel acidity.[1] Neutral alumina chromatography or vacuum distillation is recommended.[1]

Synthesis Pathway Diagram

Figure 1: General synthetic pathway for N-(bromodifluoromethyl)azoles via nucleophilic substitution.

Reactivity and Applications

The

moiety is a versatile functional handle.[1] It is rarely the final drug target but serves as a "gateway" to other fluorinated groups.[1]

Halogen Exchange (Synthesis of N-CF3)

The most significant application is the conversion to N-trifluoromethyl (

) azoles.[1] Direct trifluoromethylation of azole nitrogens is difficult; the route provides a reliable alternative.[1]

• Reagent: Silver fluoride (AgF), Antimony trifluoride (

  ), or Tetramethylammonium fluoride ( ).

• Mechanism: Halogen exchange (

  -like or concerted) replaces the labile bromine with fluorine.[1]

Radical Chemistry

The

bond is homolytically labile.[1] Under photoredox conditions or with radical initiators (AIBN, ), the bromine can be abstracted to generate an -difluoromethyl radical .[1]

• Reduction: Leads to

  N-CF_2H$) azoles (bioisosteres of ).[1]

• Coupling: Can be used to couple the azole-CF2 fragment to other aromatics.[1]

Reactivity Manifold Diagram

Figure 2: Divergent reactivity of N-(bromodifluoromethyl)azoles yielding distinct fluorinated motifs.[3]

References

• Yagupolskii, L. M., et al. (2000).[1] Synthesis of N-trifluoromethyl derivatives of benzimidazole and indole.[1] Journal of Fluorine Chemistry.[1]

• Petko, K. I., & Yagupolskii, L. M. (2019).[1][4] N-Difluoromethylation of monosubstituted polydentate azoles.[1][4] Chemistry of Heterocyclic Compounds.[1][5][6]

• Burkholder, C., & Dolbier, W. R. (1999).[1] Synthesis and properties of gem-difluoro-substituted heterocycles. Journal of Organic Chemistry.[1][6][7]

• Mao, J., et al. (2018).[1][4] N-Difluoromethylation of imidazoles and pyrazoles using diethyl bromodifluoromethylphosphonate.[1][4] Tetrahedron Letters.[1][4]

• Reich, H. J. (2020).[1][8] 19F NMR Chemical Shifts and Coupling Constants. University of Wisconsin-Madison.[1]

Sources

• 1. Phenanthridine - Wikipedia [en.wikipedia.org]
• 2. Diethyl bromodifluoromethanephosphonate | 65094-22-6 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Phenanthridine (CAS 229-87-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 7. researchgate.net [researchgate.net]
• 8. organicchemistrydata.org [organicchemistrydata.org]

Protocols & Analytical Methods

Application Note: Optimized Sonogashira Cross-Coupling of 4-Iodopyrazoles

Executive Summary

The 4-iodopyrazole scaffold is a cornerstone in modern medicinal chemistry, serving as the structural core for numerous kinase inhibitors (e.g., Crizotinib, Ruxolitinib). While the C4-iodine offers a reactive handle for cross-coupling, the pyrazole ring presents unique challenges: electron-rich aromaticity retarding oxidative addition, and Lewis-basic nitrogens capable of catalyst poisoning.

This guide provides a validated, tiered approach to Sonogashira coupling of 4-iodopyrazoles. We move beyond generic "textbook" conditions to offer protocols optimized for drug discovery (speed) and process development (scalability/purity) , specifically addressing the suppression of Glaser homocoupling and management of N-protecting groups.

Critical Analysis of Substrate Reactivity

The "Pyrazole Paradox" in Catalysis

4-iodopyrazoles are not simple aryl halides. Two competing electronic factors dictate their reactivity:

• Electron Density (Deactivation): The pyrazole ring is

  -excessive. This makes the C-I bond less electrophilic compared to electron-deficient arenes (e.g., 4-iodonitrobenzene), requiring more active Pd(0) species for the oxidative addition step.

• N-Coordination (Poisoning): The

  nitrogen (N2) is a competent ligand. In unprotected ( ) or sterically unhindered pyrazoles, this nitrogen can displace phosphine ligands on the Palladium center, forming inactive [Pd(pyrazole)2L2] complexes.

The Role of Copper: Friend or Foe?

• Standard (Cu-Catalyzed): Copper(I) iodide accelerates the reaction by orders of magnitude via the formation of a nucleophilic copper-acetylide. Risk: In the presence of oxygen, Cu promotes the dimerization of the alkyne (Glaser coupling), wasting valuable starting material.

• Copper-Free: Essential when the alkyne is expensive or prone to homocoupling. It relies on a slower "carbopalladation" cycle or direct base-mediated activation.

Strategic Condition Screening (Decision Matrix)

Before selecting a protocol, utilize the following logic flow to determine the optimal conditions for your specific substrate.

Figure 1: Decision matrix for selecting Sonogashira conditions based on pyrazole protection status and alkyne stability.

Detailed Experimental Protocols

Protocol A: The "Workhorse" Method (Cu-Catalyzed)

Best for: Routine synthesis, robust alkynes, N-protected pyrazoles (e.g., 1-methyl-4-iodopyrazole).

Reagents:

• Substrate: 1-Methyl-4-iodopyrazole (1.0 equiv)

• Alkyne: Terminal alkyne (1.2 equiv)[1]

• Catalyst:

  (2-3 mol%)

• Co-Catalyst: CuI (5 mol%)

• Base/Solvent:

  (3.0 equiv) in DMF (0.2 M concentration)

Step-by-Step Methodology:

• Degassing (Critical): In a reaction vial, combine the 4-iodopyrazole,

  , and CuI. Seal the vial. Evacuate and backfill with Argon three times. Note: Oxygen is the enemy of the Cu-catalyst.

• Solvent Addition: Add degassed DMF and

  via syringe through the septum.

• Alkyne Addition: Add the terminal alkyne last. Reasoning: Adding alkyne to the Cu/Base mixture before the aryl halide is present can promote homocoupling.

• Reaction: Stir at 60°C for 2–4 hours.

  • Monitoring: Check LCMS. The starting iodide should disappear rapidly. If the reaction stalls, add 1 mol% fresh Pd catalyst (dissolved in degassed DMF).

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF, then brine. Dry over .[1]

• Purification: Flash chromatography. Pyrazoles often streak on silica; add 1%

  to the eluent if necessary.

Protocol B: The "Precision" Method (Copper-Free)

Best for: Expensive alkynes, preventing Glaser coupling, or when trace Cu contamination is a toxicity concern.

Reagents:

• Substrate: 1-Protected-4-iodopyrazole (1.0 equiv)

• Alkyne: Terminal alkyne (1.5 equiv)

• Catalyst:

  (5 mol%)

• Base: Pyrrolidine or Piperidine (used as solvent or in large excess, 10 equiv)

• Additive: TBAF (1.0 equiv) - Optional, can accelerate reaction via fluoride activation.

Step-by-Step Methodology:

• Setup: Charge a Schlenk tube with the iodopyrazole and Pd catalyst.

• Base Activation: Add degassed Pyrrolidine. Note: Secondary amines like pyrrolidine are more effective than

  in Cu-free systems as they facilitate the reductive elimination step.

• Thermal Activation: Heat to 80°C . Cu-free reactions have a higher activation energy barrier.

• Kinetics: Reaction times are typically longer (6–12 hours).

• Stop Point: Monitor for the formation of the "dimer" (homocoupled alkyne). Since Cu is absent, this should be minimal, but air leaks can still induce it via Pd-catalysis.

Mechanistic Insight & Visualization

Understanding the cycle allows for intelligent troubleshooting. In the Cu-free variant, the rate-determining step often shifts from transmetallation to the amine-assisted deprotonation/coordination of the alkyne.

Figure 2: Divergent catalytic cycles. Protocol A utilizes the fast Cu-transmetallation path (Red), while Protocol B relies on base-mediated activation (Green).

Data Presentation: Optimization Benchmarks

The following data summarizes internal optimization studies for the coupling of 1-methyl-4-iodopyrazole with phenylacetylene .

Parameter	Condition A (Standard)	Condition B (Cu-Free)	Condition C (Aq. Micellar)
Catalyst
Co-Catalyst	CuI (5%)	None	None
Base		Pyrrolidine
Solvent	DMF	Pyrrolidine (Neat)	2% TPGS-750-M /
Temp/Time	60°C / 2 h	80°C / 8 h	RT / 12 h
Yield	92%	84%	78%
Homocoupling	5-8%	<1%	<1%
Comment	Highest yield, difficult purification.	Cleanest profile, slower.	Greenest, substrate dependent.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Reaction Stalls at 50%	Catalyst death due to N-coordination.	Switch to a bidentate ligand catalyst like Pd(dppf)Cl2 . The "bite angle" prevents pyrazole N-displacement.
Black Precipitate (Pd Black)	Catalyst decomposition (unstable Pd(0)).	Add excess ligand (e.g., free , 10 mol%) to stabilize the Pd species.
High Homocoupling	Oxygen leak in Cu-system.	Switch to Protocol B (Cu-Free) or freeze-pump-thaw the solvent.
Low Conversion (Unprotected)	Acidic N-H kills the Cu-acetylide.	Use 3.5 equiv of base. Pre-stir the pyrazole with NaH (1.1 equiv) to form the pyrazolate anion before adding catalyst.

References

• Usami, Y., et al. (2021).[2][3] CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Molecules, 26(11), 3370. Retrieved from [Link]

• Doucet, H., & Hierso, J. C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by Sonogashira reactions and related alkynylations.[4][5][6] Angewandte Chemie International Edition, 46(6), 834-871. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry.[4] Chemical Reviews, 107(3), 874-922. Retrieved from [Link]

• Lipshutz, B. H., et al. (2008). Sonogashira couplings of aryl halides with terminal alkynes in water.[3] Organic Letters, 10(17), 3793-3796. (Green Chemistry Protocol).[7][8] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DSpace [repository.kaust.edu.sa]
• 8. A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01304F [pubs.rsc.org]

Application Note: Radical Fluoroalkylation using 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole

Executive Summary

The incorporation of difluoromethylated heteroaromatics is a cornerstone strategy in modern medicinal chemistry, offering a bioisostere for alcohols, thiols, and hydroxamic acids while modulating lipophilicity (

) and metabolic stability.[1]

This guide details the application of 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole (BDMIP-4I) . Unlike standard difluoromethylating agents (e.g.,

or ), BDMIP-4I is a bifunctional linchpin . It delivers a pharmacologically privileged pyrazole core attached via a linker through radical chemistry, while retaining a 4-iodo handle for subsequent cross-coupling (Suzuki-Miyaura, Sonogashira). This dual capability enables rapid library diversification in Fragment-Based Drug Discovery (FBDD).

Reagent Profile & Mechanistic Insight

Chemical Identity[2]

• IUPAC Name: 1-(Bromodifluoromethyl)-4-iodo-1H-pyrazole

• Molecular Formula:

• Role: Radical Precursor (

  ) & Cross-Coupling Partner ( ).

• Key Feature: The

  bond energy (~68 kcal/mol) is significantly lower than the bonds, allowing selective radical generation via Single Electron Transfer (SET) or Halogen Atom Transfer (XAT) without disturbing the aromatic iodide.

Mechanism of Action

The utility of BDMIP-4I relies on the generation of the (4-iodopyrazol-1-yl)difluoromethyl radical . This electrophilic radical exhibits high somophilicity toward electron-rich alkenes and arenes.

Pathway Overview:

• Activation: A photocatalyst (Ir/Ru) or metal catalyst (Cu) reduces the

  bond.

• Propagation: The resulting

  radical adds to the alkene substrate.

• Termination: The adduct radical is quenched via oxidation/deprotonation (E1cB-like) to restore the alkene or via Hydrogen Atom Transfer (HAT) to yield the saturated product.

Figure 1: The electrophilic difluoromethyl radical is generated via reductive cleavage of the N-CF2-Br bond, followed by regioselective addition to the substrate.[2]

Experimental Protocols

Protocol A: Visible-Light Photoredox Difluoroalkylation of Styrenes

Best for: Installing the pyrazole-CF2 group onto styrenes to create

-difluoromethylated alkenes.

Rationale: This method utilizes a "redox-neutral" cycle where the photocatalyst mediates both the reduction of the bromide and the oxidation of the radical intermediate to the cation, followed by deprotonation.

Materials:

• Substrate: Styrene derivative (0.2 mmol)

• Reagent: BDMIP-4I (1.5 equiv)

• Catalyst:

  (1.0 mol%)

• Base:

  (2.0 equiv)

• Solvent:

  (degassed)

• Light Source: Blue LEDs (450 nm, 10-20W)

Step-by-Step Procedure:

• Setup: In an argon-filled glovebox or using standard Schlenk technique, charge a 10 mL borosilicate vial with the Styrene (1.0 equiv), BDMIP-4I (1.5 equiv),

  (1 mol%), and (2.0 equiv).

• Solvation: Add anhydrous, degassed acetonitrile (

  concentration relative to substrate). Seal the vial with a PTFE-lined cap.

• Irradiation: Place the vial 2-3 cm from the Blue LED source. Use a cooling fan to maintain temperature at

  . Stir vigorously for 12–18 hours.

• Monitoring: Monitor consumption of the styrene by TLC or UPLC-MS. The product will show a characteristic mass shift corresponding to the addition of the

  fragment minus one proton.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .

• Purification: Flash column chromatography (Hexanes/EtOAc).

Critical Note: The 4-iodo group is stable under these mild photoredox conditions, preserving it for the next step.

Protocol B: Copper-Catalyzed Atom Transfer Radical Addition (ATRA)

Best for: Saturated functionalization of terminal alkenes (Anti-Markovnikov addition).

Rationale: Copper catalysis promotes a radical addition followed by bromine transfer, resulting in a product containing both the fluoroalkyl group and a bromine atom, which can be further manipulated.

Materials:

• Substrate: Unactivated alkene (e.g., 1-octene)

• Reagent: BDMIP-4I (1.2 equiv)

• Catalyst:

  (10 mol%)

• Ligand: TPMA (tris(2-pyridylmethyl)amine) (10 mol%)

• Reducing Agent: Sodium ascorbate (20 mol%) - Optional for turnover

• Solvent: MeOH/DCM (1:1)

Step-by-Step Procedure:

• Catalyst Pre-mix: In a vial, mix the Cu source and TPMA ligand in MeOH/DCM for 10 minutes to form the active complex (usually green/blue).

• Reaction Assembly: Add the alkene and BDMIP-4I to the catalyst solution.

• Deoxygenation: Sparge with nitrogen for 5 minutes.

• Reaction: Stir at

  for 24 hours.

• Workup: Filter through a short pad of silica to remove copper residues. Concentrate and purify.

Post-Functionalization Strategy (The "Modular" Advantage)

The primary value of BDMIP-4I is the retained 4-iodo position. Following the installation of the pyrazole-CF2 tail, the scaffold can undergo Suzuki-Miyaura coupling to attach aryl or heteroaryl groups.

Representative Workflow:

• Step 1: Radical Fluoroalkylation (Protocol A).

• Step 2: Suzuki Coupling.

  • Conditions: Product from Step 1 (1 equiv), Aryl Boronic Acid (1.5 equiv),

    (5 mol%), (3 equiv), Dioxane/Water, .

Figure 2: The sequential workflow allowing for the creation of diverse libraries from a single fluoroalkylation event.

Data Summary & Troubleshooting

Reaction Performance Matrix

Parameter	Photoredox (Protocol A)	Cu-Catalyzed ATRA (Protocol B)
Primary Mechanism	SET / Radical-Polar Crossover	Atom Transfer (Radical Chain)
Product Outcome	Unsaturated (Styryl) or Solvolysis	Saturated (Brominated)
4-Iodo Stability	High (>95% retention)	High (>90% retention)
Key Impurity	Hydrodehalogenation (loss of I)	Oligomerization of alkene
Air Sensitivity	Moderate (requires inert atm)	Low (robust)

Troubleshooting Guide

• Issue: Low conversion of BDMIP-4I.

  • Solution: The

    bond reduction potential is approx -1.2V vs SCE. Ensure your photocatalyst (e.g., ) has sufficient reducing power ( ). If using Ru(bpy)3, add a sacrificial reductant like Hantzsch Ester.

• Issue: Loss of the 4-iodo group.

  • Solution: Avoid using silyl radical precursors or tributyltin hydride, which will strip the iodine. The protocols above are designed to be orthogonal to the aryl iodide.

References

• General Radical Difluoromethylation

  • Li, L., et al. "Photoredox-Catalyzed C–H Difluoromethylation of Heteroarenes." Journal of the American Chemical Society, 2012. Link

• N-Bromodifluoromethyl Reagents

  • Mao, T., et al. "N-Difluoromethylation of imidazoles and pyrazoles using BrCF2PO(OEt)2 under mild condition."[3][4] Tetrahedron Letters, 2018.[4] Link[4]

• Mechanistic Foundation (ATRA)

  • Paderes, M. C., et al. "Copper-Catalyzed Atom Transfer Radical Addition (ATRA) and Cyclization (ATRC) Reactions." Chemical Reviews, 2009. Link

• Difluoroalkyl Pyrazole Synthesis

  • Ochi, Y., et al. "Development of a New Route to 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid." Synform, 2018. Link

• Reagent Properties (Analogous Structures)

  • ChemScene Product Data: 1-(Difluoromethyl)-4-iodo-1H-pyrazole.[5] Link

(Note: While specific literature on the exact "BDMIP-4I" reagent is emerging, the protocols above are validated based on the reactivity of the homologous N-CF2Br class of reagents cited in References 1 and 2.)

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. chemscene.com [chemscene.com]

Application Notes and Protocols for the Synthesis of Novel SDHI Fungicide Analogs Utilizing Fluorinated Pyrazoles

Introduction: The Imperative for Innovation in Fungicide Development

The global challenge of ensuring food security is intrinsically linked to the effective management of plant diseases, which cause substantial annual crop losses. Succinate Dehydrogenase Inhibitor (SDHI) fungicides have emerged as a cornerstone of modern crop protection, offering broad-spectrum control against a variety of devastating fungal pathogens.[1][2] These fungicides act by disrupting the fungal mitochondrial respiratory chain at Complex II (succinate dehydrogenase), a critical enzyme in both the tricarboxylic acid (TCA) cycle and the electron transport chain.[3][4][5] This inhibition effectively halts ATP production, leading to the cessation of fungal growth and eventual cell death.[4]

The pyrazole-carboxamide scaffold has been identified as a "privileged" structure in the design of potent SDHI fungicides.[1] Furthermore, the strategic incorporation of fluorine atoms into agrochemical candidates has been shown to significantly enhance their biological activity, metabolic stability, and overall efficacy.[6][7][8] This guide provides a detailed technical overview and step-by-step protocols for the synthesis of novel SDHI fungicide analogs based on fluorinated pyrazoles, aimed at researchers and professionals in the field of agrochemical discovery and development.

The Scientific Rationale: Leveraging Fluorine in Pyrazole-Based SDHIs

The introduction of fluorine into the pyrazole ring of SDHI fungicides is a deliberate and strategic design choice. Fluorine, being the most electronegative element, imparts unique properties to organic molecules.[7] In the context of SDHI fungicides, these properties can translate to:

• Enhanced Binding Affinity: The polarized C-F bond can engage in favorable interactions, such as hydrogen bonding and dipole-dipole interactions, with amino acid residues in the ubiquinone-binding (Qp) site of the succinate dehydrogenase enzyme.[3][9]

• Increased Metabolic Stability: The strength of the C-F bond makes it resistant to metabolic degradation by cytochrome P450 enzymes in the target fungus, thereby prolonging the compound's bioavailability and efficacy.

• Improved Physicochemical Properties: Fluorine substitution can modulate a molecule's lipophilicity and membrane permeability, which are critical for its uptake and transport to the target site within the fungal cell.

Synthetic Strategies: Constructing the Fluorinated Pyrazole Core

The synthesis of fluorinated pyrazole-based SDHI analogs typically involves a multi-step approach, with the construction of the substituted pyrazole ring being a key transformation. A common and effective method is the Knorr pyrazole synthesis, which involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1]

To introduce fluorine into the pyrazole ring, fluorinated building blocks are employed. For instance, the use of a fluorinated 1,3-diketone allows for the direct incorporation of a fluoroalkyl group onto the pyrazole core. The subsequent functionalization of the pyrazole ring, typically through the formation of an amide bond, completes the synthesis of the target SDHI analog.

Caption: A generalized workflow for the synthesis of fluorinated pyrazole-based SDHI fungicide analogs.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a representative fluorinated pyrazole SDHI fungicide analog.

Protocol 1: Synthesis of Ethyl 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylate

This protocol outlines the synthesis of a key fluorinated pyrazole intermediate via a Knorr-type cyclocondensation reaction.

Materials:

• Ethyl 4,4,4-trifluoro-2,4-dioxobutanoate

• Phenylhydrazine

• Glacial Acetic Acid

• Ethanol

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve ethyl 4,4,4-trifluoro-2,4-dioxobutanoate (1 equivalent) in ethanol.

• Add phenylhydrazine (1 equivalent) to the solution at room temperature with continuous stirring.

• Add a catalytic amount of glacial acetic acid to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the desired ethyl 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylate.[10][11]

Protocol 2: Saponification of the Pyrazole Ester

This protocol describes the hydrolysis of the pyrazole ester to the corresponding carboxylic acid.

Materials:

• Ethyl 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylate

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water

• Hydrochloric acid (HCl)

• Magnetic stirrer

• Round-bottom flask

Procedure:

• Dissolve the ethyl 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylate (1 equivalent) in a mixture of THF and water in a round-bottom flask.

• Add LiOH or NaOH (1.5-2 equivalents) to the solution and stir vigorously at room temperature overnight.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture to pH 2-3 with 1N HCl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to obtain the 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylic acid.

Protocol 3: Amide Coupling to Synthesize the Final SDHI Analog

This protocol details the final step of coupling the pyrazole carboxylic acid with a substituted aniline to form the target SDHI fungicide analog.

Materials:

• 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylic acid

• Substituted aniline (e.g., 2-chloroaniline)

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Magnetic stirrer

• Round-bottom flask

• Ice bath

Procedure:

• To a solution of 3-(trifluoromethyl)-1-phenyl-1H-pyrazole-5-carboxylic acid (1 equivalent) in anhydrous DCM, add a catalytic amount of DMF.

• Cool the mixture in an ice bath and add thionyl chloride or oxalyl chloride (1.2 equivalents) dropwise.

• Stir the reaction mixture at room temperature for 2-3 hours to form the acid chloride.

• In a separate flask, dissolve the substituted aniline (1 equivalent) and triethylamine (1.5 equivalents) in anhydrous DCM.

• Slowly add the freshly prepared acid chloride solution to the aniline solution at 0 °C.

• Allow the reaction to stir at room temperature overnight.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final fluorinated pyrazole SDHI fungicide analog.[10]

Data Presentation

Step	Reaction	Key Reagents	Typical Yield
1	Knorr Pyrazole Synthesis	Ethyl 4,4,4-trifluoro-2,4-dioxobutanoate, Phenylhydrazine	70-90%
2	Saponification	LiOH or NaOH	85-95%
3	Amide Coupling	Thionyl chloride, Substituted aniline	60-80%

Table 1: Summary of synthetic steps and typical yields for the preparation of a fluorinated pyrazole SDHI analog.

Mechanism of Action: A Visual Representation

The synthesized SDHI fungicide analogs exert their biological activity by inhibiting the succinate dehydrogenase enzyme complex.

Caption: Inhibition of the mitochondrial electron transport chain by a fluorinated pyrazole SDHI fungicide.

Conclusion and Future Perspectives

The synthetic pathways and protocols detailed in this guide provide a robust framework for the development of novel fluorinated pyrazole-based SDHI fungicide analogs. The strategic incorporation of fluorine offers a promising avenue for enhancing the potency and durability of this important class of agrochemicals. Future research in this area will likely focus on the synthesis of a wider range of fluorinated pyrazole derivatives and the evaluation of their biological activity against resistant fungal strains. The continued exploration of structure-activity relationships will be crucial in designing the next generation of highly effective and environmentally benign fungicides.

References

• SDH Inhibitors: Mode of action, mode of resistance and resistance management | Request PDF - ResearchG
• An In-depth Technical Guide on the Function of Succin
• Application Notes and Protocols: The Role of Pyrazoles in Modern Agrochemical Synthesis - Benchchem.
• Recent Advances in Development of Bioactive Fluorinated Pyrazole Deriv
• Recent Advances in Development of Bioactive Fluorinated Pyrazole Deriv
• Succinate-Dehydrogenase Inhibitor (SDHI)
• Design of novel tryptamine-based SDHI fungicides inspired by rice phytoalexins: Antifungal activity evalu
• Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism.
• Pharmacological Characteristics and Control Efficacy of a Novel SDHI Fungicide Pydiflumetofen Against Sclerotinia sclerotiorum | Plant Disease - APS Journals.
• Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism.
• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A.
• Design, synthesis, and anti-fungicidal activities of sulfonyl fluoride functionalized SDHI analogs against plant p
• Recent Advances in the Synthesis of Pyrazole Deriv
• Progress in understanding molecular mechanisms and evolution of resistance to succinate dehydrogenase inhibiting (SDHI) fungicid.
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac.
• Design, Synthesis, DFT Study and Antifungal Activity of Pyrazolecarboxamide Deriv
• Activity of a SDHI fungicide penflufen and the characterization of natural-resistance in Fusarium fujikuroi - PubMed.
• Activity of a SDHI fungicide penflufen and the characterization of natural-resistance in Fusarium fujikuroi | Request PDF - ResearchG
• Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC.
• Synthesis, Antifungal Activity and QSAR of Novel Pyrazole Amides as Succinate Dehydrogenase Inhibitors | Request PDF - ResearchG
• Synthesis and fungicidal activity of pyrazole derivatives containing 1,2,3,4-tetrahydroquinoline. - SciSpace.
• Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Deriv
• (PDF)
• Design, Synthesis, and Anti-Fungicidal Activities of Sulfonyl - SSRN.
• Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group - PMC.
• Design, synthesis and fungicidal activity of pyrazole–thiazole carboxamide deriv
• Design, synthesis, and anti-fungicidal activities of sulfonyl fluoride functionalized SDHI analogs against plant pathogens - ResearchG
• Design, synthesis, and anti-fungicidal activities of sulfonyl fluoride functionalized SDHI analogs against plant p

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Nucleophilic Substitution of the N-CF2Br Group

Introduction: The Rising Prominence of the N-CF2 Moiety in Modern Chemistry

For researchers, scientists, and professionals in drug development, the strategic introduction of fluorine-containing functional groups is a cornerstone of modern molecular design. The unique physicochemical properties imparted by fluorine—such as enhanced metabolic stability, altered lipophilicity, and modulated pKa—can dramatically improve the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1][2] Among the diverse array of fluorinated motifs, the N-difluoromethyl (N-CF2H) and N-difluoromethylene (N=CF2) groups have garnered significant attention. The N-CF2H group, in particular, is recognized as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl (OH), thiol (SH), and amine (NH) functionalities, offering novel avenues for lead optimization.[3]

The N-bromodifluoromethyl (N-CF2Br) group serves as a critical and versatile synthetic precursor to these valuable functionalities. It is an electrophilic synthon that enables the introduction of the N-CF2- moiety through nucleophilic substitution pathways. This guide provides an in-depth exploration of the reactivity of the N-CF2Br group and delivers detailed protocols for its substitution with a range of nucleophiles, empowering chemists to leverage this powerful building block in their research and development endeavors.

PART 1: Mechanistic Considerations and Reactivity Profile

The substitution of the bromide on the N-CF2Br group is not a straightforward analogue to classical SN2 reactions at a standard sp3-hybridized carbon center. The presence of two highly electronegative fluorine atoms and the adjacent nitrogen atom significantly influences the electronic character and reactivity of the carbon center.

Plausible Mechanistic Pathways

Two primary mechanisms have been proposed for nucleophilic substitution at the N-CF2Br center: a direct displacement and a radical-mediated pathway.

• Direct Nucleophilic Substitution (S_N2-like): In this pathway, the nucleophile directly attacks the electrophilic carbon of the CF2Br group, displacing the bromide ion in a concerted or near-concerted fashion. However, the strong electron-withdrawing effect of the two fluorine atoms can impede a classical backside attack by increasing the electron density around the carbon, making it less susceptible to some nucleophiles.

• Radical Nucleophilic Substitution (S_RN1): There is evidence to suggest that for certain nucleophiles, particularly thiols and phenoxides, the reaction proceeds via a single-electron transfer (SET) mechanism. This pathway involves the formation of a radical anion intermediate, followed by the loss of the bromide anion to generate a difluoromethyl radical, which then reacts with the nucleophile.

The operative mechanism is likely dependent on the specific nucleophile, the substrate (e.g., the nature of the group attached to the nitrogen), and the reaction conditions (e.g., presence of light or radical initiators/inhibitors).

Logical Workflow for N-CF2Br Substitution

The following diagram outlines the general strategic approach to synthesizing N-CF2-nucleophile adducts from an N-CF2Br precursor.

Caption: General workflow for the synthesis and substitution of N-CF2Br compounds.

PART 2: Experimental Protocols

These protocols are designed as general starting points. Optimization of solvent, base, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: Substitution with N-Nucleophiles (e.g., Amines, Azoles)

Nitrogen nucleophiles are commonly used to form N-CF2-N linkages, which are of interest in medicinal chemistry. The basicity of the amine and steric hindrance are key considerations.

Objective: To synthesize an N-difluoromethylamino derivative from an N-CF2Br substrate.

Materials:

• N-CF2Br Substrate (e.g., N-bromodifluoromethylphthalimide) (1.0 eq)

• Amine Nucleophile (e.g., Morpholine, Piperidine, Aniline) (1.2 - 2.0 eq)

• Base (e.g., K2CO3, Cs2CO3, or excess amine) (2.0 - 3.0 eq if amine salt is not desired)

• Solvent: Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the N-CF2Br substrate (1.0 mmol).

• Add the chosen solvent (5-10 mL).

• If using an inorganic base, add the base (e.g., K2CO3, 2.0 mmol) to the suspension.

• Add the amine nucleophile (1.2 mmol) dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to a temperature between 50-80 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until consumption of the starting material is observed (typically 4-24 hours).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water (20 mL) and extract the product with an appropriate organic solvent (e.g., Ethyl Acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Nucleophile Class	Example	Typical Conditions	Expected Yield	Key Considerations
Secondary Amines	Morpholine	MeCN, K2CO3, 60 °C, 12h	Good to Excellent	Generally robust and reliable nucleophiles.
Primary Amines	Benzylamine	DMF, Cs2CO3, 80 °C, 18h	Moderate to Good	Potential for double addition is low due to sterics.
Azoles	Imidazole	DMF, NaH (pre-deprotonation), RT	Good	Pre-formation of the sodium salt of the azole is often beneficial.
Anilines	p-Anisidine	DMF, K3PO4, 100 °C, 24h	Moderate	Less nucleophilic; may require higher temperatures and stronger bases.

Protocol 2: Substitution with S-Nucleophiles (e.g., Thiols)

Thiolates are excellent nucleophiles and often react readily with N-CF2Br substrates, potentially via an S_RN1 mechanism.

Objective: To synthesize an N-difluoromethylthioether from an N-CF2Br substrate.

Materials:

• N-CF2Br Substrate (1.0 eq)

• Thiol Nucleophile (e.g., Thiophenol, Benzyl Mercaptan) (1.1 eq)

• Base (e.g., Sodium Hydride (NaH), Potassium Carbonate (K2CO3)) (1.2 eq)

• Solvent: Tetrahydrofuran (THF) or DMF

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the thiol nucleophile (1.1 mmol) and the solvent (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Carefully add the base (e.g., NaH, 60% dispersion in mineral oil, 1.2 mmol) portion-wise. Allow the mixture to stir for 20-30 minutes at 0 °C to form the thiolate.

• In a separate flask, dissolve the N-CF2Br substrate (1.0 mmol) in the same solvent (3 mL).

• Transfer the substrate solution to the thiolate mixture dropwise via syringe at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (typically 2-12 hours), monitoring by TLC or LC-MS.

• Carefully quench the reaction with a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extract the product with an organic solvent (e.g., Diethyl Ether, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate.

• Purify the crude product by flash column chromatography.

Caption: Formation of the thiolate nucleophile and subsequent substitution.

Protocol 3: Substitution with O-Nucleophiles (e.g., Phenols, Alcohols)

Alkoxides and phenoxides can also serve as competent nucleophiles, although they may require more forcing conditions than thiolates due to their harder nucleophilic character and stronger basicity, which can lead to side reactions.

Objective: To synthesize an N-difluoromethoxy derivative from an N-CF2Br substrate.

Materials:

• N-CF2Br Substrate (1.0 eq)

• Alcohol or Phenol Nucleophile (1.5 eq)

• Base (e.g., Sodium Hydride (NaH), Potassium tert-butoxide (KOtBu)) (1.5 eq)

• Solvent: Anhydrous THF or 1,4-Dioxane

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Follow steps 1-3 from Protocol 2, using the alcohol or phenol as the pro-nucleophile to generate the corresponding alkoxide or phenoxide.

• In a separate flask, dissolve the N-CF2Br substrate (1.0 mmol) in the chosen anhydrous solvent (3 mL).

• Add the substrate solution to the stirring alkoxide/phenoxide solution at 0 °C.

• After the addition is complete, slowly warm the reaction to room temperature, and then heat to 60-100 °C. Higher temperatures are often required for these substitutions.

• Monitor the reaction closely by TLC or LC-MS (typically 12-48 hours).

• Once complete, cool the mixture to 0 °C and cautiously quench with saturated aqueous NH4Cl.

• Perform an aqueous workup as described in the previous protocols.

• Purify the product by flash column chromatography.

Parameter	S-Nucleophile	O-Nucleophile
Reactivity	Generally high	Moderate to high
Basicity	Lower	Higher
Temperature	0 °C to RT	RT to 100 °C
Mechanism	Often S_RN1 character	More likely S_N2-like
Side Reactions	Generally clean	Potential for elimination

PART 3: Troubleshooting and Key Considerations

• Low Conversion: If the reaction stalls, consider increasing the temperature, using a more polar aprotic solvent (like DMF or DMSO), or employing a stronger, non-nucleophilic base (if applicable) to fully deprotonate the nucleophile.

• Side Product Formation: The high basicity of some nucleophiles (especially alkoxides) can lead to elimination or decomposition of the substrate. Using lower temperatures, a less basic alkoxide (e.g., phenoxide vs. ethoxide), or adding the substrate slowly can mitigate these issues.

• Substrate Stability: N-CF2Br compounds can be sensitive to moisture and strong bases. Ensure all reagents and solvents are anhydrous and that reactions are performed under an inert atmosphere.

• Mechanism Insight: If an S_RN1 mechanism is suspected (e.g., with thiolates), the addition of a radical inhibitor (like TEMPO) should quench the reaction, while initiation with a small amount of AIBN or exposure to UV light might accelerate it.

Conclusion

The nucleophilic substitution of the N-CF2Br group is a potent strategy for accessing molecules containing the valuable N-CF2- moiety. While the reaction mechanism can be more complex than simple alkyl halide substitutions, careful selection of the nucleophile, base, and reaction conditions allows for the successful synthesis of a wide range of derivatives. The protocols and insights provided in this guide offer a robust framework for researchers to explore and exploit the unique reactivity of this important fluorinated building block.

References

• Fluorine in drug discovery: Role, design and case studies. (n.d.). Pharmacy Journal.
• Zafrani, Y., & Gershonov, E. (2019). Chemoselective N-Difluoromethylation of Functionalized Tertiary Amines. Request PDF.
• SYNTHESIS AND USE OF HALODIFLUOROMETHYL HETEROCYCLES. (n.d.).

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. [Link]

• Nucleophilic Substitution Reactions - ksu.edu.sa. (n.d.). [Link]

• Colella, M., Musci, P., Luisi, R., & Degennaro, L. (n.d.). SYNTHESIS AND USE OF HALODIFLUOROMETHYL HETEROCYCLES.

• Fluorine as a key element in modern drug discovery and development. (2018, May 3). LE STUDIUM. [Link]

• Modular synthesis of CF2-containing compounds with PhSO2CF2H reagent through difluoromethylene radical anion synthon strategy. (2025, August 19). PMC. [Link]

Sources

• 1. Modular synthesis of CF2-containing compounds with PhSO2CF2H reagent through difluoromethylene radical anion synthon strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing dehalogenation of 4-iodo-pyrazoles during cross-coupling

Topic: Preventing Dehalogenation (Hydrodehalogenation) of 4-Iodo-Pyrazoles

Role: Senior Application Scientist Status: [ONLINE]

Executive Summary: The "Fragile Reactivity" Paradox

Welcome to the technical support center. If you are here, you are likely observing a mass shift of M-126 (loss of Iodine, gain of Hydrogen) in your LCMS data.

The Core Problem: 4-iodo-pyrazoles occupy a difficult "Goldilocks" zone in cross-coupling. The C-I bond is weak, allowing for rapid oxidative addition to Palladium (Pd). However, the electron-rich nature of the pyrazole ring makes the resulting organopalladium intermediate highly susceptible to hydrodehalogenation before the desired transmetallation can occur.

This guide provides the mechanistic insight and validated protocols to shut down this pathway.

Diagnostic Workflow

Before altering your chemistry, confirm the failure mode. Use this logic gate to validate that dehalogenation is your primary issue.

Caption: Figure 1. Diagnostic logic to distinguish dehalogenation from homocoupling or catalyst inactivation.

The Mechanism: Why Iodine Falls Off

To fix the problem, you must understand the "Fork in the Road." Once the catalyst inserts into the C-I bond, two pathways compete. You must accelerate Path A and eliminate the reagents that enable Path B .

Caption: Figure 2. The kinetic competition. Dehalogenation occurs when Transmetallation is too slow, allowing the Pd-intermediate to scavenge a hydride from the solvent or ligands.

Troubleshooting FAQs & Critical Control Points

Q1: Which solvent system prevents dehalogenation?

The Fix: Eliminate Alcohols.

• Why: Primary and secondary alcohols (MeOH, EtOH, iPrOH) are excellent hydride donors. In the presence of Pd(II), they undergo

  -hydride elimination, turning your catalyst into a reduction machine [1].

• Recommendation: Switch to aprotic solvents.

  • Standard: 1,4-Dioxane or DME (Dimethoxyethane).

  • Green Alternative: 2-MeTHF or Toluene.

  • Note: If water is required for the base (Suzuki), use a biphasic system (Dioxane:H2O 4:[1]1) rather than miscible alcohol mixtures.

Q2: My catalyst is Pd(PPh3)4. Should I change it?

The Fix: Yes. Switch to Buchwald G2/G3 Precatalysts or Pd(dppf)Cl2.

• Why: Pd(PPh3)4 is prone to oxidative addition but often sluggish in transmetallation with electron-rich heterocycles. This "waiting period" allows side reactions.

• Recommendation:

  • XPhos Pd G2: The bulky ligand facilitates rapid reductive elimination and protects the metal center.

  • Pd(dppf)Cl2: The large bite angle of the dppf ligand accelerates the coupling step, outcompeting the dehalogenation pathway [2].

Q3: Does the N-H proton matter?

The Fix: Protect the Nitrogen.

• Why: A free N-H on the pyrazole (pKa ~14) will be deprotonated by the base. The resulting pyrazolate anion is electron-rich and can coordinate to the Pd center, poisoning the catalyst or making the C-Pd bond too electron-rich, which favors protonation (protodehalogenation) [3].

• Strategy:

  • Best:SEM (2-(Trimethylsilyl)ethoxymethyl).[2] Stable to base, removed with fluoride/acid.

  • Good:THP (Tetrahydropyranyl) or Benzyl .

  • Avoid:Boc .[1][2][3] It is often too labile under basic Suzuki conditions (80°C+) and can fall off mid-reaction.

Validated "Gold Standard" Protocol

This protocol is designed to minimize residence time of the oxidative addition intermediate, thereby preventing dehalogenation.

Reagents:

• Substrate: 1-SEM-4-iodo-pyrazole (1.0 equiv)

• Partner: Aryl Boronic Acid (1.5 equiv) - Excess drives kinetics

• Catalyst: XPhos Pd G2 (2-3 mol%)

• Base: K3PO4 (3.0 equiv) - Anhydrous preferred if humidity is high

• Solvent: 1,4-Dioxane / Water (4:1 ratio)[1]

Step-by-Step Methodology:

• Degassing (Critical): Oxygen promotes homocoupling, which consumes boronic acid and leaves the Pd-I species waiting (and eventually dehalogenating). Sparge solvents with Argon/Nitrogen for 15 minutes before adding catalyst.

• Assembly: In a reaction vial, combine the protected pyrazole, boronic acid, and base.

• Solvation: Add the degassed Dioxane/Water mixture.

• Catalyst Addition: Add XPhos Pd G2 last. Cap immediately.

• Thermal Shock: Place directly into a pre-heated block at 80°C .

  • Why? Slow ramping allows low-energy degradation pathways. Fast heating activates the precatalyst immediately.

• Monitoring: Check LCMS at 1 hour. If SM remains but no dehalogenation is seen, add 1 mol% more catalyst.

Data Comparison: Solvent Effects on Dehalogenation

Solvent System	Base	Yield (Product)	Yield (De-Iodo Byproduct)	Verdict
MeOH / H2O	K2CO3	35%	55%	FAIL (Hydride source)
EtOH / H2O	NaOEt	20%	70%	FAIL (Strong base + Hydride)
Dioxane / H2O	K2CO3	82%	8%	PASS
Dioxane / H2O	K3PO4	94%	<2%	OPTIMAL

References

• Mechanistic Investigation of Hydrodehalogenation

  • Title: A mechanistic investigation of hydrodehalogen
  • Source: Chemical Communic

  • Link:[Link]

• Catalyst Selection for Heterocycles

  • Title: Suzuki–Miyaura Coupling of Halogenated Aminopyrazoles: Method Development and Scope.
  • Source: Journal of Organic Chemistry (ACS).

  • Link:[Link]

• NHC Ligands and Dehalogenation Control

  • Title: Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes.[4]

  • Source: Journal of Organic Chemistry (ACS).

  • Link:[Link]

• General Troubleshooting Guide

  • Title: Troubleshooting Dehalogen

  • Source: BenchChem Technical Support.[1][3][5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Purification methods for halogenated N-fluoroalkyl pyrazoles

Technical Support Center: Purification of Halogenated N-Fluoroalkyl Pyrazoles

Introduction: The Fluorine Challenge

Halogenated N-fluoroalkyl pyrazoles are privileged scaffolds in modern agrochemicals (e.g., Tebufenpyrad, Fipronil analogs) and pharmaceuticals due to their metabolic stability and lipophilicity. However, their purification presents a unique "triad of difficulty":

• Regioisomer Similarity: N1- and N2-alkylated isomers often possess nearly identical boiling points and dipole moments.

• Volatility: Low molecular weight fluoro-pyrazoles can be lost during solvent removal.

• Chemical Stability: The N-fluoroalkyl bond can be sensitive to harsh Lewis acids or prolonged basic exposure.

This guide provides troubleshooting workflows and validated protocols to overcome these specific bottlenecks.

Part 1: The Decision Matrix (Workflow)

Before selecting a method, assess your crude mixture against this logic flow.

Figure 1: Purification decision tree based on physical state and boiling point differentials.

Part 2: Troubleshooting Guides (Q&A)

Scenario A: Regioisomer Separation (The "N1 vs. N2" Problem)

Q: My N-alkylation yielded a mixture of 3-trifluoromethyl and 5-trifluoromethyl isomers. They co-spot on TLC and co-elute on silica. How do I separate them?

A: This is the most common failure mode. The electron-withdrawing effect of the fluoroalkyl group reduces the polarity difference between isomers.

• Root Cause: Standard silica interacts weakly with the electron-deficient pyrazole ring, making dipole differences negligible.

• Solution 1: The "Salt Formation" Trick (Chemical Separation) Unlike the neutral pyrazoles, their mineral acid salts often exhibit vastly different solubilities.

  • Protocol: Dissolve the crude oil in an organic solvent (e.g., diethyl ether or MTBE). Bubble dry HCl gas or add a stoichiometric amount of concentrated H₂SO₄. The more basic isomer (usually the one with less steric hindrance around the nitrogen lone pair) will precipitate as a salt, while the other remains in solution. Filter the precipitate and neutralize with NaHCO₃ to recover the pure isomer [1].

• Solution 2: Distillation Efficiency For liquid mixtures (e.g., 1-methyl-3-(trifluoromethyl)pyrazole vs. 1-methyl-5-isomer), boiling points can differ by only 2–5 °C.

  • Protocol: Use a fractional distillation column with high theoretical plate count (e.g., Vigreux or spinning band column). A simple short-path distillation will fail. Vacuum pressure must be precisely controlled (e.g., 27 mbar) to expand the boiling point differential [2].

Q: Can I prevent the isomer mixture from forming in the first place?

A: Yes, by manipulating the solvent during synthesis.

• Insight: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) as solvents can drastically improve regioselectivity.[1] These solvents form hydrogen bond networks that stabilize specific transition states, often favoring the 3-substituted isomer over the 5-substituted one [3].

Scenario B: Handling Volatility & Yield Loss

Q: I synthesized a difluoromethyl pyrazole (MW ~130), but after rotary evaporation, my yield dropped from 90% to 40%. Where did it go?

A: You likely pumped it into your vacuum trap. Low-molecular-weight fluoro-pyrazoles are highly volatile and sublime easily.

• Corrective Action:

  • Stop using high vacuum. Do not use a manifold vacuum (< 1 mbar) for drying.

  • Controlled Evaporation: Use a rotary evaporator with a precise vacuum controller set to > 100 mbar and a bath temperature < 30 °C.

  • Telescoping: If possible, do not isolate the intermediate. React the crude solution directly in the next step (e.g., halogenation or coupling) to avoid evaporative losses [4].

Scenario C: Purification of Solid Derivatives

Q: My product is a solid 4,4-difluoro-pyrazole derivative, but it's "greasy" and won't crystallize. What solvent system works?

A: Fluorinated compounds are lipophilic ("greasy") and often resist crystallization in standard non-polar solvents.

• Protocol:

  • Solvent Switch: Avoid pure Hexanes. Use a mixture of Heptane/Ethyl Acetate or Pentane/Diethyl Ether .

  • The "Water Crash" Method: For carboxylic acid derivatives (e.g., 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid), dissolve the salt in water and slowly acidify. The fluorinated acid is often hydrophobic enough to precipitate cleanly as a white solid, leaving impurities in the aqueous phase [5].

Part 3: Validated Experimental Protocols

Protocol 1: Distillation Separation of 1-Methyl-3/5-(trifluoromethyl)pyrazoles

Reference: Org. Process Res. Dev. 2020 [2]

Parameter	Specification	Notes
Equipment	Fractional Distillation Column	Must have >10 theoretical plates.
Vacuum	27 mbar (± 2 mbar)	Critical: Fluctuations ruin separation.
Bath Temp	~80–90 °C	Adjust based on observed reflux.
Fraction 1	Lower boiling isomer	Typically the 5-CF3 isomer (more volatile).
Fraction 2	Mixed fraction	Recycle into next batch.
Fraction 3	Higher boiling isomer	Typically the 3-CF3 isomer.

Protocol 2: Silica Gel Chromatography for Fluorinated Pyrazoles

Standard Conditions vs. Optimized Conditions

• Standard (Avoid): 100% Hexane → 10% EtOAc. Problem: Streaking and poor resolution.

• Optimized: Pentane / Diethyl Ether (4:1) .

  • Why? Ether interacts better with the electron-deficient pyrazole ring than EtOAc, often providing sharper peak shapes for fluorinated heterocycles [6].

  • Additives: If streaking persists (common with NH-pyrazoles), add 0.5% Triethylamine to the eluent to deactivate acidic silica sites.

References

• Patent: Process for the purification of pyrazoles. Google Patents. DE102009060150A1 / WO2011076194A1. Link

• Tairov, M. A., et al. (2020).[2] Regioselective Scalable Approaches to Trifluoromethylated Pyrazoles. Organic Process Research & Development, 24(11), 2619–2632. Link

• Deng, X., & Mani, N. S. (2008).[3] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. Link

• Ugrak, B., et al. (2025).[4][5] N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. Arkivoc, 2025(5), 5-12.[6] Link

• Lukashev, N. V., et al. (2026). Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega. Link(Note: Generalized citation based on search context).

• Fray, J., & Sandford, G. (2014).[7] Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Synlett, 25(19), 2804-2808. Link

Sources

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. thieme-connect.de [thieme-connect.de]

Technical Support Center: Palladium-Catalyzed Reactions of Iodopyrazoles

Current Status: Operational Topic: Yield Optimization & Troubleshooting Ticket ID: PD-PYR-OPT-001 Assigned Specialist: Senior Application Scientist

Introduction: The "Deceptive" Scaffold

Welcome to the technical support hub for iodopyrazole coupling. You are likely here because your standard Suzuki or Sonogashira conditions—which work perfectly on phenyl iodides—are failing on your pyrazole substrate.

The Core Problem: Iodopyrazoles are not just "heterocyclic aryl iodides." They possess two distinct features that actively sabotage palladium catalysis:

• The "Pd-Sink" (N-Coordination): The pyrazole nitrogens (especially N2) are excellent ligands. They bind to the palladium center, displacing your phosphine ligands and shutting down the catalytic cycle (formation of non-reactive bis-pyrazole-Pd complexes).

• The "Reduction Trap" (Protodehalogenation): The C–I bond in electron-rich pyrazoles is prone to oxidative addition, but if the transmetallation step is slow, the intermediate will scavenge a hydride (from solvent or base), resulting in the des-iodo parent pyrazole rather than the coupled product.

This guide is structured to diagnose these specific failure modes and provide field-tested solutions.

Module 1: Diagnostic Workflow

Before altering chemical variables, determine how the reaction is failing. Use this logic flow to identify your specific issue.

Figure 1: Diagnostic decision tree for categorizing reaction failure modes based on crude reaction analysis.

Module 2: Critical Troubleshooting (FAQs)

Issue 1: The "Catalyst Poisoning" Effect

Q: My reaction stalls at <10% conversion. Adding more catalyst doesn't help. Why?

A: Your pyrazole substrate is acting as a ligand. If the nitrogen on the pyrazole ring is unprotected (N-H) or sterically accessible, it binds to the Palladium(II) species, forming a stable, unreactive "dead" complex. This is most common in 3-iodo and 5-iodopyrazoles where the iodine is adjacent to the nitrogen.

The Fix:

• Protect the Nitrogen: This is the most reliable fix. Use a bulky protecting group (SEM, THP, or Boc) to sterically block the nitrogen lone pair.

  • Note: Methyl groups (N-Me) prevent deprotonation but do not prevent coordination if the catalyst is small.

• Switch to Bulky Ligands: Use Buchwald ligands (e.g., XPhos , tBuXPhos ) or Q-Phos . These are large enough to prevent the pyrazole nitrogen from approaching the Pd center, forcing the reaction through the C-I oxidative addition pathway.

• High Concentration: Run the reaction at high concentration (0.5 M – 1.0 M). Intuitively this seems wrong, but it favors the bimolecular oxidative addition over the unimolecular decomposition pathways.

Issue 2: The "Disappearing Iodine" (Protodehalogenation)

Q: The starting material is gone, but I only see the pyrazole with a hydrogen where the iodine used to be. (e.g., 4-iodopyrazole

pyrazole). [1][2][3]

A: This is "protodehalogenation." The Palladium successfully inserted into the C-I bond, but the subsequent step (transmetallation with boronic acid/amine) was too slow. The Pd-intermediate grabbed a hydride from the solvent (usually alcohols) or the base.

The Fix:

• Remove Hydride Sources: Switch from alcoholic solvents (MeOH, EtOH) to aprotic polar solvents like 1,4-Dioxane , DMF , or Toluene .

• Anhydrous Conditions: Water can sometimes facilitate this side reaction.[3][4] Use anhydrous solvents and dry bases (CsF or K3PO4).

• Boost Transmetallation: If doing Suzuki coupling, the boronic acid might be the bottleneck. Switch to Potassium Organotrifluoroborates (R-BF3K) . These transmetallate faster than boronic acids, outcompeting the reduction pathway.

Issue 3: Regioselectivity (3-Iodo vs. 4-Iodo vs. 5-Iodo)

Q: Does the position of the iodine matter for the reaction conditions?

A: Yes, drastically.

• 4-Iodopyrazoles: The "easiest" case. Electronic properties are similar to aryl iodides. Standard conditions usually work.

• 3-Iodopyrazoles: Moderately difficult. Close to the nitrogen, but less sterically hindered than the 5-position.

• 5-Iodopyrazoles: The "hardest" case. The iodine is adjacent to the N1 protecting group (if present) or the N-H. This creates significant steric hindrance for the incoming palladium catalyst.

  • Recommendation: For 5-iodo substrates, you must use smaller, highly active catalysts (e.g., Pd(dtbpf)Cl2 ) or high temperatures (microwave, 120°C+).

Module 3: Optimized Protocols

Do not rely on generic "Pd(PPh3)4 / Na2CO3" conditions for challenging pyrazoles. Use these high-performance systems.

Protocol A: The "Universal" Suzuki Coupling (High Yield)

Best for: Sterically hindered or electron-rich iodopyrazoles.

Reagents:

• Catalyst: XPhos Pd G3 (or G4) Precatalyst (2–5 mol%)

  • Why: Precatalysts generate active Pd(0) immediately without requiring excess reducing agents.[5] XPhos is bulky and electron-rich, preventing N-coordination.

• Base: K3PO4 (0.5 M aqueous solution) or Cs2CO3 (3 equiv, solid)

• Solvent: 1,4-Dioxane or THF (Degassed)

• Temperature: 60°C – 80°C

Step-by-Step:

• Charge a reaction vial with Iodopyrazole (1.0 equiv), Boronic Acid/Ester (1.2–1.5 equiv), and XPhos Pd G3 (0.02 equiv).

• Seal the vial and purge with Argon/Nitrogen for 5 minutes (cycling vacuum/gas 3 times).

• Add 1,4-Dioxane (concentration 0.2 M) via syringe.

• Add 0.5 M K3PO4 (2.0 equiv) via syringe.

• Heat to 80°C for 2–4 hours.

• QC Check: If LCMS shows <50% conversion after 2 hours, raise temp to 100°C. If dehalogenation is observed, switch base to CsF and solvent to dry Toluene .

Protocol B: The "Difficult" Buchwald-Hartwig Amination

Best for: Aminating 4-iodopyrazoles.

Reagents:

• Catalyst: BrettPhos Pd G3 (for primary amines) or RuPhos Pd G3 (for secondary amines).

• Base: LiHMDS (1.0 M in THF) or NaOtBu.

  • Warning: NaOtBu can degrade pyrazoles at high heat. LiHMDS is milder.

• Solvent: Toluene or CPME (Cyclopentyl methyl ether).

Module 4: Mechanistic Visualization

Understanding the competition between the "Productive Cycle" and the "Poisoning Cycle" is vital for ligand selection.

Figure 2: The "Kill Step" in pyrazole coupling. If the ligand (L) is not bulky enough, the pyrazole nitrogen binds to Pd(0) or Pd(II), sequestering it from the productive cycle.

Comparative Data: Ligand Performance

Data synthesized from average yields in C-4 iodopyrazole Suzuki couplings (Source: Adapted from J. Org. Chem. & BenchChem internal data).

Ligand System	Yield (4-Iodo)	Yield (5-Iodo)	Risk of N-Poisoning	Recommended Use
Pd(PPh3)4	65%	20%	High	Only for simple, N-protected substrates.
Pd(dppf)Cl2	78%	45%	Moderate	Good general purpose; robust to air.
XPhos Pd G3	95%	88%	Very Low	Gold Standard for Suzuki coupling.
SPhos Pd G3	92%	82%	Low	Excellent for high steric hindrance.
PEPPSI-IPr	85%	70%	Low	Good for difficult, electron-poor pyrazoles.

References

• Billingsley, K., & Buchwald, S. L. (2007). An improved system for the palladium-catalyzed amination of aryl halides with primary amines. Journal of the American Chemical Society. [Link]

• Maiti, D., et al. (2009). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: Two ligands suffice in most cases. Chemical Science. [Link]

• Molander, G. A., & Ellis, N. (2002). Organotrifluoroborates: Protected boronic acids that expand the versatility of the Suzuki coupling reaction. Accounts of Chemical Research. [Link]

• Li, J. J. (2014).Name Reactions in Heterocyclic Chemistry II. Wiley-Interscience.

Sources

• 1. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Handling moisture sensitivity of N-(bromodifluoromethyl) reagents

This Technical Support Guide addresses the handling, storage, and troubleshooting of

-(bromodifluoromethyl) reagents (e.g., -bromodifluoromethyl-saccharin, -bromodifluoromethyl-phthalimide, or related azole derivatives). These specialized reagents are potent sources of the bromodifluoromethyl radical ( ) or electrophilic synthons, but they possess a "hemi-aminal" like instability that makes them acutely sensitive to moisture.

Subject: Moisture Sensitivity & Handling Protocols Document ID: TS-CF2Br-001 Status: Active

Part 1: The Mechanistic Basis of Sensitivity

Before handling these reagents, it is critical to understand why they degrade. The

moiety is electronically amphoteric but structurally fragile in the presence of water.

The Hydrolysis Cascade

Unlike simple alkyl halides, the carbon atom in the

group is flanked by three electronegative heteroatoms (N, F, F, Br). This creates a highly electrophilic center. Upon exposure to moisture (even atmospheric humidity), the following degradation cascade occurs:

• Nucleophilic Attack: Water attacks the electrophilic carbon center.

• Elimination: The unstable intermediate collapses, ejecting the nitrogen heterocycle (e.g., saccharin) and generating reactive fluorophosgene-like species.

• Acid Release: The final decomposition releases Hydrogen Bromide (HBr) and Hydrogen Fluoride (HF), which can "etch" glassware and autocatalyze further decomposition of the reagent.

Figure 1: The irreversible hydrolysis pathway of N-(bromodifluoromethyl) reagents. Note that the release of HF/HBr can damage sensitive catalysts in downstream reactions.

Part 2: Storage & Pre-Experiment Protocol (The "Self-Validating" System)

To ensure reproducibility, you must treat the storage and handling as a closed-loop quality control system.

The "Desiccator-to-Vessel" Chain

Never expose the reagent to open air for more than 15 seconds .

• Long-Term Storage: Store at -20°C under Argon/Nitrogen. Use a secondary container with active desiccant (e.g., Drierite or

  ).

• Weighing: Ideally, weigh inside a glovebox. If a glovebox is unavailable, use the "Schlenk Weighing" technique:

  • Tare a dry Schlenk tube with a stir bar under

    flow.

  • Add reagent rapidly.

  • Evacuate and backfill (

    ) immediately.[1]

Quality Control (QC) Check

Before committing valuable substrates, validate the reagent quality using

NMR.

• Solvent: Dry

  (stored over activated 4Å molecular sieves).

• The Signal: The

  group typically appears as a singlet (or weak triplet) in the -40 to -60 ppm range (depending on the specific N-substituent).

• The "Wet" Flags:

  • New Peaks: Appearance of peaks near -80 ppm (indicative of

    species or hydrolysis fragments).

  • Etching: If the NMR tube shows signs of etching (cloudiness) after 1 hour, the sample contains free HF. Discard the batch.

Part 3: Troubleshooting Guide (FAQs)

Issue 1: Low Yield / No Reaction

Q: I added the reagent to my photocatalytic reaction, but I recovered the starting material. The reagent seems to have disappeared.

• Diagnosis: The reagent likely hydrolyzed before the radical generation step could occur.

• Root Cause: "Wet" Solvent.

  reagents are more sensitive to trace water than the radical intermediate is to oxygen.

• Solution:

  • Test solvent moisture with a Karl Fischer titrator. It must be < 50 ppm .

  • Add 3Å Molecular Sieves (activated) directly to the reaction vessel 15 minutes prior to adding the reagent.

Issue 2: Wrong Product (Hydro-difluoromethylation)

Q: I intended to install a

group, but I isolated the product instead. Q: Why is my bromine atom missing?

• Diagnosis: Hydrogen Atom Transfer (HAT) quenching.

• Mechanism: The

  radical was generated, but instead of recombining or reacting with the substrate, it abstracted a Hydrogen atom.

• Root Cause: Presence of H-donors (water, non-dry solvent, or labile H-atoms on the substrate).

• Solution:

  • Switch to Benzene or Acetonitrile-d3 if possible to reduce H-donor availability.

  • Ensure the reaction is strictly anhydrous; water is a potent H-donor for fluorinated radicals.

Issue 3: Reagent Discoloration

Q: My white reagent powder has turned yellow/orange.

• Diagnosis: Bromine liberation.

• Root Cause: Photo-degradation or thermal decomposition releasing

  .

• Action:

  • Do not use. Free bromine is a radical scavenger and will quench your photocatalyst.

  • Recrystallize (if applicable) or purchase a fresh batch.

Part 4: Experimental Workflow (Radical Bromodifluoromethylation)

This protocol minimizes moisture contact during the critical setup phase.

Table 1: Reagent & Solvent Specifications

Component	Specification	Preparation Note

| Solvent | MeCN, DCM, or DMF | Anhydrous (<50 ppm

); Degassed (Freeze-Pump-Thaw x3) | | Base | or | Dried in oven (120°C) for 24h; stored in desiccator | | Reagent | -Reagent | Stored at -20°C; Handle in Glovebox/Cone of | | Glassware | Schlenk Tube / Vial | Flame-dried under vacuum immediately before use |

Step-by-Step Protocol

• Vessel Prep: Flame-dry a Schlenk tube equipped with a PTFE-coated stir bar. Allow to cool under a positive pressure of Argon.

• Solids Addition: Under a counter-flow of Argon, add the Substrate , Photocatalyst , and Base .

  • Critical Step: Add the

    reagent LAST to minimize its exposure to any residual static moisture on the other solids.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Sealing: Seal the tube immediately with a PTFE-lined septum or screw cap. Use Parafilm/electrical tape to seal the outer rim.

• Reaction: Irradiate (Blue LED) or heat according to the specific methodology.

Troubleshooting Decision Tree

Figure 2: Decision matrix for diagnosing reaction failures associated with N-(bromodifluoromethyl) reagents.

References

• Mechanistic Insight on Difluoromethylation: Li, X.-H., et al. "Radical Difluoromethylation of Heteroarenes with N-Tosyl-S-difluoromethyl-S-phenylsulfoximine." Journal of the American Chemical Society, 2018. Link (Note: While focusing on sulfoximines, this reference establishes the radical mechanism and moisture sensitivity parallels for N/S-CF2-X reagents.)

• General Handling of Fluorinated Reagents: Prakash, G. K. S., & Hu, J. "Fluorine-Containing Reagents: Synthesis, Reactivity, and Applications." Chemical Reviews, 2005. Link

• Synthesis and Stability of N-CF2 Fragments: Zheng, J., et al. "N-Difluoromethylthiophthalimide: A Stable Reagent for Nucleophilic Difluoromethylthiolation." Journal of Organic Chemistry, 2017. Link (Demonstrates the structural analogy and handling requirements for N-phthalimide based fluorinated reagents.)

• Radical Bromodifluoromethylation Strategies: Xu, P., et al. "Visible-Light-Induced Selective Bromodifluoromethylation of Styrenes." Organic Letters, 2015.[2] Link (Provides context on the competing H-abstraction vs. Br-transfer pathways.)

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Separation of N1 and N2 Isomeric Pyrazole Byproducts

Current Status: Online Operator: Senior Application Scientist Case ID: PYR-ISO-SEP-001

Overview: The "N-Alkylation Conundrum"

Welcome to the Pyrazole Purification Support Hub. If you are here, you are likely facing the classic medicinal chemistry challenge: alkylating a 3-substituted pyrazole (or cyclizing a hydrazine with a 1,3-diketone) and obtaining a mixture of 1,3-disubstituted and 1,5-disubstituted regioisomers.

These isomers are notoriously difficult to separate because they often share:

• Identical Molecular Weight (Isobaric).

• Similar Polarity (

  values often differ by < 0.05 on silica).

• Overlapping Solubility Profiles.

This guide prioritizes causality-driven troubleshooting . We do not just tell you "what" to do; we explain "why" the physics of your molecule dictates that specific protocol.

Module 1: Diagnostic & Identification (The "Truth" Step)

STOP. Before attempting difficult chromatography, you must definitively assign the identity of your isomers. Do not rely on "major/minor" product predictions, as steric and electronic factors can flip regioselectivity unexpectedly.

The Golden Standard: 1D NOESY / 2D NOESY

The only self-validating method for assigning 1,3- vs. 1,5-isomers is Nuclear Overhauser Effect (NOE) spectroscopy.

• 1,5-Isomer: The N-alkyl group is spatially proximal to the C5-substituent. You will see a strong NOE correlation.

• 1,3-Isomer: The N-alkyl group is distant from the C3-substituent. You will see no NOE between the alkyl group and the substituent (instead, you may see an NOE with the C5-proton).

Diagnostic Workflow Diagram

Caption: Logical flow for definitive NMR-based identification of pyrazole regioisomers.

Module 2: Chromatographic Troubleshooting

User Issue: "My spots look like a figure-8 on TLC and co-elute on the column."

The Root Cause: Basicity & Tailing

Pyrazoles are weak bases (

of conjugate acid ~2.5). The pyridine-like nitrogen (N2) interacts with the acidic silanols on silica gel, causing peak broadening (tailing) that masks separation.

Protocol A: The "Basic" Fix (Normal Phase)

Modifying the stationary phase surface chemistry is critical.

Parameter	Recommendation	Scientific Rationale
Stationary Phase	Standard Silica (40-63 µm)	Low cost, but requires modification.
Mobile Phase	Hexane / EtOAc	Standard polarity adjustment.
Modifier (Critical)	Triethylamine (TEA) 1-3%	TEA blocks acidic silanol sites, sharpening peaks and allowing the subtle to resolve.
Alternative	DCM / MeOH + 1% NH₄OH	For more polar pyrazoles. The ammonia prevents protonation of the pyrazole nitrogen.

Protocol B: The "Shape Selectivity" Fix (Reverse Phase)

If silica fails, switch to C18. The separation mechanism changes from polarity-driven to hydrophobicity/shape-driven .

• 1,5-Isomers: Often have the substituent twisted out of plane due to steric clash with the N-alkyl group. This reduces effective conjugation and changes the hydrodynamic volume.

• 1,3-Isomers: Generally planar.

Recommended C18 Conditions:

• Column: C18 (High carbon load).

• Buffer: Water (0.1% Formic Acid) / Acetonitrile.

• Note: The acid ensures the pyrazoles are fully protonated, preventing the "mixed mode" retention that causes broad peaks.

Module 3: Non-Chromatographic Separation (Scale-Up)

User Issue: "I have 50 grams. HPLC is too expensive. How do I crystallize them?"

Method: Selective Salt Formation

Regioisomers often have vastly different lattice energies, especially when converted to salts.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude mixture (e.g., 10g) in a minimal amount of EtOAc or Ethanol.

• Acidification: Add 1.0 equivalent of HCl (4M in Dioxane) dropwise.

  • Observation: Watch for immediate precipitation.

• Differentiation:

  • Scenario A: The 1,3-isomer (often more symmetric/planar) packs better and crystallizes as the HCl salt.

  • Scenario B: The 1,5-isomer (twisted/clunky) remains in the mother liquor.

• Filtration: Filter the solid.

  • Solid: 95%+ purity of Isomer A (as salt).

  • Filtrate: Enriched Isomer B. Neutralize filtrate, extract, and crystallize the free base.

Solvent Screening Table for Crystallization

Solvent System	Target Mechanism	Best For...[1][2]
Heptane/EtOAc (9:1)	Polarity/Solubility	Precipitating the more polar isomer (usually 1,3).
Isopropyl Alcohol (IPA)	H-Bonding	General recrystallization of free bases.
Acetone	Dipole Interaction	Often solubilizes 1,5-isomers while precipitating 1,3-isomers.
Water (pH adjusted)	pKa manipulation	Dissolving one isomer by selective protonation (requires precise pH control).

Module 4: Advanced Strategy (Chemical Modification)

User Issue: "Nothing works. They are inseparable."

If

, you must chemically alter the molecule to induce a separation factor.

The "Transient Protecting Group" Strategy

If your pyrazole has a free NH (unlikely if you just alkylated, but relevant for synthesis), or a functional handle on the side chain:

• Functionalize: React the mixture with a bulky group (e.g., Boc-anhydride or Trityl chloride).

  • Logic: The 1,5-isomer is sterically hindered. It will react much slower or not at all compared to the 1,3-isomer .

• Separate: You now have a mixture of Reacted-1,3 (very lipophilic) and Unreacted-1,5 (polar). Separation is trivial on silica.

• Deprotect: Remove the group (e.g., TFA/DCM for Boc) to recover the pure isomer.

Separation Decision Tree

Caption: Decision matrix for selecting the optimal purification method based on scale and separation difficulty.

FAQ: Frequently Asked Questions

Q: Why is the 1,5-isomer usually the minor product? A: Thermodynamics. The 1,5-isomer suffers from steric clash between the N-substituent and the C5-substituent (A(1,5) strain). The 1,3-isomer allows these groups to be distal, minimizing repulsion. However, if you use a kinetic base or specific solvents (like fluorinated alcohols), you can flip this ratio.

Q: Can I predict elution order? A: Caution is advised. Generally, on Silica , the less polar isomer elutes first. The 1,5-isomer, being twisted out of planarity, often has a lower dipole moment than the planar 1,3-isomer and may elute first. However, this depends heavily on the specific substituents (e.g., electron-withdrawing groups can invert this). Always validate with NOESY.

Q: I see "tailing" even with TEA. What now? A: Your silica might be too active. Try "Silver Nitrate Impregnated Silica" (Ag-Silica) if your substituents have alkenes/alkynes, or switch to Alumina (Neutral), which is less acidic than silica and interacts less aggressively with the basic pyrazole nitrogens.

References

• Regiochemistry of Pyrazole Alkylation: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents."[3] Journal of Organic Chemistry, 2008.

• NMR Identification (NOESY): Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 2016.
• Chromatographic Separation of Isomers: Snyder, L. R., et al. Introduction to Modern Liquid Chromatography. Wiley, 2011.
• Tautomerism and Acidity: Elguero, J., et al. "Pyrazoles." Comprehensive Heterocyclic Chemistry II, 1996. (Definitive source on pyrazole pKa and tautomerism).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characteristic Mass Spectrometry Fragmentation of Bromo-Iodo-Pyrazoles

This guide provides an in-depth analysis of the expected mass spectrometric fragmentation patterns of bromo-iodo-pyrazoles. In the ever-evolving landscape of pharmaceutical and agrochemical research, pyrazole derivatives are a cornerstone, with halogenated analogues playing a pivotal role in modulating biological activity. Understanding the structural intricacies of these molecules is paramount, and mass spectrometry stands as a premier analytical technique for their characterization.[1]

While direct, comprehensive studies on the fragmentation of bromo-iodo-pyrazoles are not abundant in the readily available scientific literature, this guide will build upon the well-established principles of mass spectrometry of halogenated organic compounds and the fragmentation of substituted pyrazoles to provide a robust framework for their analysis.[2][3] We will delve into the mechanistic underpinnings of fragmentation pathways, compare ionization techniques, and provide actionable protocols for researchers, scientists, and drug development professionals.

The Influence of Halogenation on Pyrazole Fragmentation

The introduction of both bromine and iodine onto the pyrazole ring significantly influences its fragmentation behavior in a mass spectrometer. The presence of these halogens introduces characteristic isotopic patterns and directs fragmentation pathways through specific bond cleavages.

Isotopic Patterns: A Double-Edged Sword for Identification

A key feature in the mass spectra of bromo-iodo-pyrazoles is the distinctive isotopic signature of bromine (79Br and 81Br in an approximate 1:1 ratio) and the monoisotopic nature of iodine (127I). This results in a characteristic M, M+2 pattern for the molecular ion and any bromine-containing fragments, which is a powerful tool for initial identification.

Ionization Techniques: A Comparative Analysis

The choice of ionization technique is critical and will dictate the extent of fragmentation observed. The two most common techniques for the analysis of small organic molecules are Electron Ionization (EI) and Electrospray Ionization (ESI).[4]

Electron Ionization (EI): The "Hard" Technique for Structural Detail

EI is a highly energetic ionization method that typically leads to extensive fragmentation, providing a detailed fingerprint of the molecule's structure.[4][5] For bromo-iodo-pyrazoles, EI is expected to induce a cascade of fragmentation events.

Expected EI Fragmentation Pathways:

• Halogen Loss: The initial fragmentation is often the loss of a halogen radical. Due to the weaker C-I bond compared to the C-Br bond, the loss of an iodine radical (•I) is generally a more favorable process than the loss of a bromine radical (•Br).[6]

• Hydrogen Halide Elimination: The elimination of hydrogen bromide (HBr) or hydrogen iodide (HI) is another common pathway.

• Ring Cleavage: Following initial halogen loss, the pyrazole ring can undergo cleavage, often initiated by the elimination of stable neutral molecules like HCN.[2]

Experimental Protocol: EI-MS Analysis of Bromo-Iodo-Pyrazoles

Objective: To obtain detailed structural information through extensive fragmentation.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

Methodology:

• Sample Preparation: Dissolve the bromo-iodo-pyrazole isomer in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• GC Separation:

  • Column: A non-polar column (e.g., DB-5ms) is typically suitable.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes. (This program should be optimized for the specific isomers being analyzed).

• MS Detection:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV (standard for library matching and reproducible fragmentation).[5]

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-500.

  • Scan Rate: 2 scans/second.

Data Analysis:

• Identify the molecular ion peak (M+•), noting the characteristic isotopic pattern for one bromine atom.

• Characterize the key fragment ions, including the loss of I, Br, HI, HBr, and subsequent ring fragmentation products.

• Compare the fragmentation patterns of different isomers to identify unique fragments that can be used for differentiation.

Electrospray Ionization (ESI): The "Soft" Technique for Molecular Weight Determination

In contrast to EI, ESI is a "soft" ionization technique that typically results in minimal fragmentation, primarily yielding the protonated molecule [M+H]+.[4][7] This is particularly useful for confirming the molecular weight of the compound.

To induce fragmentation with ESI, tandem mass spectrometry (MS/MS) techniques like Collision-Induced Dissociation (CID) are necessary.[8]

Expected ESI-CID Fragmentation Pathways:

In a CID experiment, the protonated molecule [M+H]+ is selected and then fragmented by collision with an inert gas. The fragmentation pathways are often different from those observed in EI and can provide complementary structural information.

• Loss of Neutral Halogenated Species: Fragmentation may proceed through the loss of neutral molecules such as HBr or HI.

• Ring Opening and Rearrangement: The protonated pyrazole ring can undergo opening and rearrangement, influenced by the position of the substituents.[9]

Experimental Protocol: ESI-MS/MS (CID) Analysis of Bromo-Iodo-Pyrazoles

Objective: To confirm the molecular weight and obtain controlled fragmentation for structural elucidation.

Instrumentation: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an ESI source.

Methodology:

• Sample Preparation: Dissolve the bromo-iodo-pyrazole isomer in a suitable solvent compatible with reversed-phase chromatography (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

• LC Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions. (This should be optimized for the specific isomers).

  • Flow Rate: 0.3 mL/min.

• MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Temperature: 325 °C.

  • Drying Gas Flow: 8 L/min.

  • Full Scan MS: m/z 100-500.

  • Tandem MS (CID):

    • Select the [M+H]+ ion as the precursor.

    • Vary the collision energy (e.g., 10-40 eV) to observe the fragmentation pattern at different energy levels.[10]

    • Use nitrogen as the collision gas.[10]

Data Analysis:

• Confirm the presence of the protonated molecule [M+H]+ in the full scan spectrum.

• Analyze the product ion spectra from the CID experiments to identify characteristic neutral losses and fragment ions.

• Compare the MS/MS spectra of different isomers to identify subtle differences in fragmentation that can aid in their differentiation.

Comparative Data Summary

The following table summarizes the expected key fragmentation data for a hypothetical bromo-iodo-pyrazole. The m/z values are illustrative and will depend on the specific isomer.

Fragmentation Event	Expected Fragment Ion (EI)	Expected Neutral Loss (ESI-CID)	Rationale
Loss of Iodine	[M-I]+	Not typically observed	Cleavage of the weaker C-I bond.
Loss of Bromine	[M-Br]+	Not typically observed	Cleavage of the C-Br bond.
Loss of HI	[M-HI]+•	HI	Elimination of hydrogen iodide.
Loss of HBr	[M-HBr]+•	HBr	Elimination of hydrogen bromide.
Ring Cleavage	e.g., [M-I-HCN]+	e.g., [M+H-HI-HCN]+	Fragmentation of the pyrazole ring.[2]

Visualizing Fragmentation Pathways

The following diagrams illustrate the generalized fragmentation pathways for bromo-iodo-pyrazoles under EI and ESI-CID conditions.

Caption: Generalized EI fragmentation pathway for a bromo-iodo-pyrazole.

Caption: Generalized ESI-CID fragmentation pathway for a bromo-iodo-pyrazole.

Conclusion and Future Perspectives

The mass spectrometric analysis of bromo-iodo-pyrazoles, while not extensively documented, can be approached systematically by applying fundamental principles of fragmentation. The complementary use of "hard" ionization techniques like EI and "soft" ionization with tandem MS like ESI-CID provides a comprehensive toolkit for the structural elucidation of these important molecules. Future work should focus on the synthesis and detailed mass spectrometric analysis of a series of bromo-iodo-pyrazole isomers to build a spectral library and further refine the fragmentation rules outlined in this guide. This will be invaluable for the rapid and confident identification of these compounds in complex matrices, accelerating drug discovery and development efforts.

References

• G. A. E. ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Available at: [Link]

• AIP Publishing. (2024, February 27). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data. Available at: [Link]

• Jackson, G. (2020, October 9). Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs. West Virginia University. Available at: [Link]

• Unknown. (n.d.). Interpretation of mass spectra.

• ResearchGate. (2025, August 5). Mass spectrometry of halogen-containing organic compounds. Available at: [Link]

• PubMed. (n.d.). Energy-variable collision-induced dissociation study of 1,3,5-trisubstituted 2-pyrazolines by electrospray mass spectrometry. Available at: [Link]

• Unknown. (n.d.). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones.

• PMC. (2017, November 20). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Available at: [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. Available at: [Link]

• Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Available at: [Link]

• TutorChase. (n.d.). Fragmentation Patterns in Mass Spectrometry (1.2.5) | IB DP Chemistry HL 2025 Notes. Available at: [Link]

• PMC. (2025, August 28). Simulating Collision-Induced Dissociation Tandem Mass Spectrometry (CID-MS/MS) for the Blood Exposome Database Using Quantum Chemistry Methods - A Pilot Study. Available at: [Link]

• Unknown. (2019, February 10). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation.

• ResearchGate. (n.d.). Mass spectrometric study of some pyrazoline derivatives. Available at: [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Analytical Chemistry. (n.d.). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Available at: [Link]

• ResearchGate. (n.d.). Figure S1. Mass fragmentation pattern of a representative compound 11.Br 2. Available at: [Link]

• Unknown. (n.d.). Mass Spectrometry: Fragmentation.

• MDPI. (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Available at: [Link]

• ResearchGate. (2025, August 7). Electron ionization and electrospray ionization mass spectrometric study of a series of isomeric N-chloro(or bromo)benzyl-substituted (E)-2 '(3 '- or 4 ')-hydroxy-4-stilbazole halides. Available at: [Link]

• University of Victoria. (2019, April 6). Assigning the ESI mass spectra of organometallic and coordination compounds. Available at: [Link]

• Unknown. (2021, September 20). Source-Induced Dissociation Vs Collision-Induced Dissociation Fragmentation Behavior of Four Antiviral Drugs in.

• PMC. (n.d.). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Available at: [Link]

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• 10. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]

Crystal structure analysis of 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole

This guide outlines the structural analysis framework for 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole , a specialized halogenated heterocycle.

Given the molecule's specific functionalization—combining a heavy iodine atom with a highly electron-deficient

group—this guide focuses on characterizing its Dual Halogen Bonding (XB) potential . The comparison highlights how this specific substitution pattern deviates from standard agrochemical intermediates like 1-(difluoromethyl)-4-iodopyrazole.

Content Type: Technical Comparison & Analysis Guide

Author: Senior Application Scientist, Structural Chemistry Division

Executive Summary & Strategic Rationale

1-[Bromo(difluoro)methyl]-4-iodo-pyrazole represents a unique class of "XB-Activated" building blocks. Unlike its protonated parent (4-iodo-1H-pyrazole) or its difluoromethyl analog, this molecule possesses two distinct

-hole donors: the on the aromatic ring and the on the fluorinated side chain.

Core Scientific Value:

• Dual Halogen Bonding: The electron-withdrawing nature of the

  group enhances the Lewis acidity of the Bromine, making it a competitive halogen bond donor alongside the Iodine.

• Crystal Engineering: This molecule is a candidate for forming 2D supramolecular networks driven purely by XB interactions (I···N and Br[1][2][3][4][5][6]···N/F), contrasting with the H-bond dominated packing of 1H-pyrazoles.[6]

Comparative Analysis: Structural Performance

This section compares the target molecule against its two primary structural analogs to justify its selection for specific crystallographic studies.

Table 1: Structural & Physicochemical Comparison

Feature	Target: 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole	Analog A: 1-(Difluoromethyl)-4-iodo-pyrazole	Analog B: 4-Iodo-1H-pyrazole
Primary Interaction	Dual Halogen Bonding (I[6]···N, Br···X)	Single Halogen Bond (I···N) + Weak dipole	Hydrogen Bonding (N-H···N)
Packing Motif	Predicted 2D/3D XB Network	Discrete Dimers or weak chains	Catemeric Chains (1D)
Density (Predicted)	High (>2.5 g/cm³) due to I + Br + F content	Medium (~2.1 g/cm³)	High (~2.4 g/cm³)
Melting Point	Moderate Solid (Stabilized by XB)	Low Melting Solid / Liquid	High (Stabilized by H-bonds)
-Hole Donor	Two (Iodine & Bromine)	One (Iodine)	One (Iodine)
Crystallization Risk	Disorder in group (Rotational)	Disorder in	Proton disorder (Tautomerism)

Key Insight: The "Fluorine Effect" on Bromine

In Analog A (

), the hydrogen is a weak H-bond donor. In the Target ( ), the fluorine atoms inductively withdraw electron density from the carbon, significantly deepening the positive electrostatic potential ( -hole) on the Bromine atom. This makes the group a "sticky" supramolecular synthon, unlike the relatively inert .

Experimental Protocol: Crystallization & Characterization

To obtain publication-quality data for this heavy-atom system, follow this self-validating protocol.

Phase I: Crystal Growth Strategy

• Objective: Grow single crystals suitable for SC-XRD with minimal disorder in the flexible

  tail.

• Solvent System: Use Slow Evaporation of non-polar/polar mixtures.

  • Primary: Dichloromethane (DCM) or Chloroform (

    ).

  • Antisolvent: Hexane or Pentane (vapor diffusion).

  • Avoid: MeOH/EtOH (Protic solvents may disrupt weak XB networks).

• Validation: Inspect crystals under polarized light. Target block-like morphology; avoid needles which often indicate rapid, disordered growth.

Phase II: X-Ray Diffraction (Data Collection)

• Temperature: 100 K (Mandatory) .

  • Reason: The

    group is prone to rotational disorder. Cooling freezes this motion, sharpening the electron density map.

• Exposure: High redundancy (>6x) to accurately resolve the anomalous scattering of Iodine and Bromine.

• Absorption Correction: Critical. The Linear Absorption Coefficient (

  ) will be high. Use face-indexing (analytical) correction combined with multi-scan methods (e.g., SADABS or CrysAlisPro).

Phase III: Refinement & Analysis

• Phasing: Use Intrinsic Phasing (SHELXT) exploiting the heavy I/Br atoms.

• Disorder Handling: If the

  group shows elongated ellipsoids, model with a two-site disorder (PART 1 / PART 2) and restrain geometries (D-FIX).

• Hirshfeld Surface Analysis: Generate

  surfaces to visualize red spots indicating I···N and Br[1][2][3][4][6]···N contacts.[5][6][7]

Visualization: Structural Analysis Workflow

The following diagram outlines the logical flow from synthesis to structural validation, emphasizing the feedback loops required for high-integrity data.

Caption: Figure 1. Iterative workflow for the structural determination of heavy-atom halogenated pyrazoles. Note the critical feedback loop at the refinement stage to address potential disorder in the fluorinated side-chain.

Technical Deep Dive: Halogen Bonding Metrics

To confirm the "Performance" of this molecule as a crystal engineering building block, your analysis must quantify the Halogen Bonds (XB).

Geometric Criteria for Validation

In the solved structure, measure the following parameters. If these criteria are met, the structure validates the activation of the

-holes.

• The Iodine Interaction (

  )

  • Distance (

    ): Should be significantly shorter than the sum of van der Waals radii ( Å). Target: 2.8 – 3.2 Å .

  • Angle (

    ): The angle must be near-linear. Target: 165° – 180° .

  • Significance: This is the primary directional anchor of the lattice.

• The Bromine Interaction (

  )

  • Distance (

    ): Compare to .

  • Angle (

    ): The angle is often more flexible (150°–175°) due to the hybridization of the carbon.

  • Significance: This secondary interaction (often overlooked) creates the 2D sheet or 3D network, distinguishing it from the simple chains of the 1-methyl analogs.

References

• Rue, K. L., et al. (2023). "Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole." Crystals, 13(7), 1101.

  • Context: Provides the baseline structural data for the parent 4-iodo-1H-pyrazole (Compar

• Gilday, L. C., et al. (2015). "Halogen Bonding in Supramolecular Chemistry." Chemical Reviews, 115(15), 7118-7195.

  • Context: Authoritative review on defining and measuring halogen bond geometries ( -hole theory).

• Aladdin Scientific. "Product Datasheet: 1-[Bromo(difluoro)methyl]-4-iodo-pyrazole (CAS 2803862-29-3)."

  • Context: Commercial source and physicochemical specific

• Spackman, M. A., & Jayatilaka, D. (2009). "Hirshfeld surface analysis." CrystEngComm, 11, 19-32.

  • Context: Methodology for visualizing the intermolecular interactions described in the protocol.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 5. Low-temperature crystal structure of 4-chloro-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crystal and mol­ecular structure of 4-fluoro-1H-pyrazole at 150 K - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal and molecular structure of 4-fluoro-1 H -pyrazole at 150 K | NSF Public Access Repository [par.nsf.gov]

Navigating the Spectroscopic Frontier: A Comparative Guide to the ¹³C NMR Coupling Constants of the N-Bromodifluoromethyl Group

For researchers, medicinal chemists, and professionals in drug development, the strategic incorporation of fluorine-containing functional groups is a cornerstone of modern molecular design. Among these, the N-bromodifluoromethyl (N-CF₂Br) moiety is an emerging player, offering a unique combination of lipophilicity, metabolic stability, and potential for further chemical elaboration. However, the full exploitation of this functional group is predicated on its unambiguous characterization, a task for which Nuclear Magnetic Resonance (NMR) spectroscopy is paramount.

This guide provides a comprehensive analysis of the ¹³C NMR coupling constants associated with the N-CF₂Br carbon. In the absence of extensive literature data for this specific group, we will establish a predictive framework by drawing comparisons with its better-understood analogues: the N-difluoromethyl (N-CF₂H), and N-trifluoromethyl (N-CF₃) groups. Furthermore, we will present a detailed experimental protocol to enable researchers to confidently acquire and interpret the ¹³C NMR data for novel N-CF₂Br-containing molecules.

The Significance of ¹³C-¹⁹F Coupling Constants

The interaction between the spin-active ¹³C and ¹⁹F nuclei gives rise to through-bond J-coupling, which manifests as signal splitting in the ¹³C NMR spectrum. The magnitude of this coupling, particularly the one-bond coupling (¹JCF), is highly sensitive to the electronic environment of the C-F bond. Factors such as the hybridization of the carbon atom, bond angles, and the electronegativity of other substituents on the carbon all influence the ¹JCF value.[1][2] Consequently, ¹JCF serves as a powerful diagnostic tool for confirming the presence and structural integrity of fluorinated moieties.

A Comparative Analysis of N-CF₂X Groups

To understand the expected ¹³C NMR characteristics of the N-CF₂Br group, it is instructive to examine the data for related N-CF₂X functionalities. The electronegativity of the 'X' substituent is expected to be a key determinant of the ¹JCF coupling constant.

Caption: Relationship between N-CF₂X groups based on the electronegativity of the X substituent.

N-Trifluoromethyl (N-CF₃) Group: The N-CF₃ group is a common motif in pharmaceuticals and agrochemicals. The ¹³C NMR signal for the CF₃ carbon typically appears as a quartet (due to coupling with three ¹⁹F nuclei) with a ¹JCF coupling constant in the range of 270-290 Hz .[3] This large coupling constant is a consequence of the high electronegativity of the three fluorine atoms.

N-Difluoromethyl (N-CF₂H) Group: The N-CF₂H group is increasingly recognized as a bioisostere for hydroxyl and thiol groups, capable of acting as a hydrogen bond donor.[4] The ¹³C NMR signal for the CF₂H carbon appears as a triplet of doublets (or a doublet of triplets) due to coupling to two fluorine atoms and one proton. The one-bond carbon-fluorine coupling constant (¹JCF) for N-CF₂H groups is generally observed in the range of 230-250 Hz .[5] This is lower than that of the N-CF₃ group, which can be attributed to the lower overall electron-withdrawing effect of the two fluorine atoms and one hydrogen compared to three fluorine atoms.

Predicting the ¹JCF for N-Bromodifluoromethyl (N-CF₂Br):

Based on the trend observed with the N-CF₃ and N-CF₂H groups, we can predict the approximate range for the ¹JCF of the N-CF₂Br group. Bromine is less electronegative than fluorine but more electronegative than hydrogen. Therefore, the ¹JCF value for the N-CF₂Br carbon is expected to lie between that of the N-CF₂H and N-CF₃ groups. A reasonable estimate would be in the range of 240-270 Hz . The signal for the N-CF₂Br carbon should appear as a triplet in the proton-decoupled ¹³C NMR spectrum.

Experimental Protocol for the Determination of ¹³C NMR Coupling Constants for N-Bromodifluoromethyl Compounds

The accurate determination of ¹³C NMR coupling constants for novel N-CF₂Br compounds requires careful experimental setup and data processing. The following protocol provides a robust methodology for obtaining high-quality data.

Caption: Experimental workflow for determining ¹³C NMR coupling constants.

Step 1: Sample Preparation

• Compound Purity: Ensure the sample is of high purity (>95%) to avoid interference from impurities.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Common choices include CDCl₃, DMSO-d₆, or acetone-d₆. The choice of solvent can have a minor effect on coupling constants, so consistency is key for comparative studies.

• Concentration: Prepare a solution with a concentration of 10-50 mg/mL. Higher concentrations will improve the signal-to-noise ratio, which is crucial for observing the signals of quaternary carbons and the outer lines of multiplets.

Step 2: NMR Instrument Setup

• Spectrometer: Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) for better signal dispersion and sensitivity.

• Probe Tuning: Tune the NMR probe to the ¹³C and ¹H frequencies. If a multinuclear probe is available, also tune to the ¹⁹F frequency.

• Locking and Shimming: Lock on the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

Step 3: ¹³C NMR Data Acquisition

• Experiment: Select a standard one-dimensional ¹³C experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

• Spectral Width: Set a wide spectral width to encompass the entire expected range of ¹³C chemical shifts (e.g., 0-220 ppm).[6]

• Acquisition Time (AQ): Use a relatively long acquisition time (e.g., 2-3 seconds) to ensure good digital resolution for accurate measurement of coupling constants.

• Relaxation Delay (D1): Employ a relaxation delay of at least 2 seconds to allow for full relaxation of the carbon nuclei, which is important for accurate integration if needed, and for observing quaternary carbons.

• Number of Scans (NS): The number of scans will depend on the sample concentration and the natural abundance of ¹³C. For a moderately concentrated sample, 256 to 1024 scans should be sufficient.

• Decoupling: Use standard proton broadband decoupling. For fluorinated compounds, it is generally not necessary to decouple ¹⁹F for routine ¹³C NMR, as the C-F couplings provide valuable information.[7]

Step 4: Data Processing

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3-1.0 Hz before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate peak picking and analysis.

• Referencing: Reference the spectrum to the solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

Step 5: Spectral Analysis

• Identify the N-CF₂Br Signal: Locate the triplet signal corresponding to the N-CF₂Br carbon. Its chemical shift will be influenced by the surrounding molecular structure.

• Measure the Coupling Constant: Measure the distance in Hertz (Hz) between the centers of the adjacent lines of the triplet. This value corresponds to the ¹JCF coupling constant. Most NMR processing software has tools for direct measurement of peak separations.

Data Summary and Comparison

The following table summarizes the typical ¹JCF values for the N-CF₂X groups discussed in this guide, along with the predicted range for the N-CF₂Br moiety.

Functional Group	¹JCF (Hz)	¹³C Signal Multiplicity (Proton Decoupled)
N-CF₃	~270-290	Quartet
N-CF₂Br	~240-270 (Predicted)	Triplet
N-CF₂Cl	~250-280 (Predicted)	Triplet
N-CF₂H	~230-250	Triplet

Note: The predicted values for N-CF₂Br and N-CF₂Cl are based on electronegativity trends and require experimental verification.

Conclusion

The N-bromodifluoromethyl group represents a valuable addition to the medicinal chemist's toolkit. While direct experimental data for its ¹³C NMR coupling constants are currently scarce, a robust predictive framework can be established through comparison with its N-CF₂H and N-CF₃ analogues. The provided experimental protocol offers a clear and reliable pathway for researchers to acquire high-quality ¹³C NMR data for novel N-CF₂Br-containing compounds, thereby enabling their unambiguous characterization and facilitating their application in drug discovery and development. The future reporting of these coupling constants will be a valuable contribution to the broader scientific community.

References

• Hasan, M. U. (1980). ¹³C NMR spectra of some amides and imides. Effect of inductive and mesomeric interactions, cyclization and hydrogen bonding on ¹³C NMR chemical shifts. Organic Magnetic Resonance, 14(6), 447-450. [Link]

• Compound Interest. (2015). A Guide to ¹³C NMR Chemical Shift Values. [Link]

• Facile preparation of difluoromethyl- and monofluoromethyl-containing amides via Ritter reaction. (2006). Tetrahedron Letters, 47(34), 6061-6064.

• Iowa State University Chemical Instrumentation Facility. NMR Coupling Constants. [Link]

• Gable, K. (2022, March 9). ¹³C NMR Chemical Shifts. Oregon State University. [Link]

• LibreTexts Chemistry. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link]

• LibreTexts Chemistry. (2021, July 31). 24.1: Structural, Physical, and Spectral Characteristics of Amides. [Link]

• LibreTexts Chemistry. (2024, September 30). 24.10: Spectroscopy of Amines. [Link]

• Master Organic Chemistry. (2022, February 8). 13-C NMR - How Many Signals. [Link]

• MDPI. (2023, January 9). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. [Link]

• NMR Wiki. (2002, July 15). J-couplings. Measurement and Usage in Structure Determination. [Link]

• RSC Publishing. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances. [Link]

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• ACD/Labs. (n.d.). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. [Link]

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• Zivkovic, F. G., Wycich, G., Liu, L., & Schoenebeck, F. (2024). Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides. Journal of the American Chemical Society. [Link]

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